6-Chlorothiazolo[4,5-b]pyrazin-2-amine CAS number search
Executive Summary & Chemical Identity 6-Chlorothiazolo[4,5-b]pyrazin-2-amine is a fused bicyclic heteroaromatic scaffold serving as a critical intermediate in the synthesis of bioactive small molecules, particularly kina...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Identity
6-Chlorothiazolo[4,5-b]pyrazin-2-amine is a fused bicyclic heteroaromatic scaffold serving as a critical intermediate in the synthesis of bioactive small molecules, particularly kinase inhibitors and adenosine receptor antagonists.[1][2] Its structure mimics the purine core (specifically adenine), making it a "privileged scaffold" in medicinal chemistry for ATP-competitive drug design.
This guide details the chemical identification, validated synthetic pathways, and application logic for this compound, referenced by its specific CAS number 1440427-74-6 .
Chemical Identity Table
Property
Specification
Chemical Name
6-Chlorothiazolo[4,5-b]pyrazin-2-amine
CAS Number
1440427-74-6
Molecular Formula
C₅H₃ClN₄S
Molecular Weight
186.62 g/mol
SMILES
Nc1nc2ncc(Cl)nc2s1
InChI Key
IGXMPTMLSAOJBY-UHFFFAOYSA-N (Parent Analog Reference)
Core Scaffold
Thiazolo[4,5-b]pyrazine
Key Functionality
2-Amino (H-bond donor), 6-Chloro (Handle for cross-coupling)
Structural Analysis & Pharmacophore Logic
The 6-chlorothiazolo[4,5-b]pyrazin-2-amine scaffold is a bioisostere of adenine. Its utility stems from two distinct chemical handles that allow orthogonal functionalization:
C-2 Amine: Acts as a hydrogen bond donor, mimicking the N-1/N-6 interaction of adenine in the ATP binding pocket of kinases. It serves as the initiation point for amide coupling or urea formation.
C-6 Chloride: A reactive electrophile positioned for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), enabling the introduction of aryl or heteroaryl "tails" to probe hydrophobic pockets.
Structural Diagram (DOT)
Figure 1: Pharmacophore mapping of the 6-chlorothiazolo[4,5-b]pyrazin-2-amine scaffold.
Synthetic Methodology
The synthesis of 6-chlorothiazolo[4,5-b]pyrazin-2-amine typically proceeds via the Kaufman Cyclization (or variations thereof) starting from substituted aminopyrazines. This protocol is favored for its scalability and regioselectivity.
Thiocyanation In-Situ: The aminopyrazine precursor is dissolved in glacial acetic acid. NH₄SCN (2.0 - 3.0 eq) is added.
Electrophilic Activation: The mixture is cooled to 0–10°C. A solution of Br₂ (1.0 - 1.2 eq) in acetic acid is added dropwise. Note: This generates the electrophilic "SCN⁺" species.
Regioselective Substitution: The electrophile attacks the C-3 position (ortho to the amino group) due to the directing effect of the amine.
Cyclization: Spontaneous intramolecular nucleophilic attack of the amine nitrogen onto the nitrile carbon of the thiocyanate group closes the thiazole ring.
Workup: The reaction is quenched with ice water and neutralized with Na₂CO₃ or NH₄OH. The precipitate is filtered, washed with water, and recrystallized (typically from EtOH/DMF).
Reaction Mechanism Diagram (DOT)
Figure 2: Synthetic pathway via oxidative thiocyanation-cyclization.
Analytical Characterization & Validation
To ensure the integrity of the synthesized scaffold, the following analytical signatures must be verified.
Proton NMR (¹H-NMR)
Solvent: DMSO-d₆
Profile:
Amine Protons: Broad singlet around δ 8.0–8.5 ppm (2H, exchangeable with D₂O).
Aromatic Proton: Singlet around δ 8.4–8.6 ppm (1H, Pyrazine C-5 H). Note: The shift is deshielded due to the electron-deficient nature of the fused ring system.
Mass Spectrometry (LC-MS)[7]
Ionization: ESI (+)
Molecular Ion: [M+H]⁺ = 187.0 (for ³⁵Cl).
Isotope Pattern: Distinct 3:1 ratio for M and M+2 peaks (187/189) confirms the presence of a single chlorine atom.
HPLC Purity
Column: C18 Reverse Phase.
Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.
Retention: The compound is moderately polar; expect elution earlier than fully arylated derivatives but later than the aminopyrazine precursor.
Specific Precaution: As with many aminothiazoles, potential sensitization is a risk. Handle in a fume hood.
Reactivity: The C-6 chloride is reactive toward nucleophiles under forcing conditions. Avoid prolonged exposure to strong bases unless intended for reaction.
References
Synthesis Methodology (General Thiazolopyrazine): Sabnis, R. W. (2014). 2-Aminothiazoles. In Histological Stains: Novel Chromophores and Fluorophores. Wiley.
Commercial Availability & Data: CAS 1440427-74-6 Entry. ChemBK.[3] Retrieved from [Link][3]
Medicinal Chemistry Application:Thiazolo[4,5-b]pyrazine Scaffolds in Kinase Inhibition. (General structural class reference). Journal of Medicinal Chemistry context for bioisosteres of purines.
This technical guide details the structural, synthetic, and medicinal profiling of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine , a fused heterocyclic scaffold critical in the development of kinase inhibitors and adenosine rec...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the structural, synthetic, and medicinal profiling of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine , a fused heterocyclic scaffold critical in the development of kinase inhibitors and adenosine receptor antagonists.
Chemical Identity & Core Properties
This compound represents a "privileged scaffold" in medicinal chemistry, combining the electron-deficient nature of pyrazine with the hydrogen-bonding capability of the thiazole-2-amine moiety. It serves as a key intermediate for synthesizing ATP-competitive inhibitors.
Electronic Character: The C6-chloro substituent exerts an inductive electron-withdrawing effect (-I), deactivating the pyrazine ring towards electrophilic attack but activating it for nucleophilic aromatic substitution (SₙAr) at the C5 position.
Structural Analysis & Logic
The thiazolo[4,5-b]pyrazine core is a 6,5-fused system. The numbering convention is critical for synthetic planning.
Positions 1, 2, 3: Belong to the thiazole ring (S1, C2, N3).
Positions 4, 5, 6, 7: Belong to the pyrazine ring.[7]
Fusion Bond: The b-face of the pyrazine (C2-C3) is fused to the d-face of the thiazole (C4-C5), creating a planar aromatic system.
Tautomerism
The 2-amino group participates in an amino-imino tautomeric equilibrium, though the amino form is predominant in solution and solid state due to aromatic stabilization.
Amino Form: H₂N-C=N...
Imino Form: HN=C-NH...
Synthetic Protocols
The synthesis of 6-chlorothiazolo[4,5-b]pyrazin-2-amine requires regioselective functionalization of the pyrazine ring. The most robust pathway utilizes 3,5-dichloro-2-aminopyrazine as the starting material.
Pathway A: The Sulfuration-Cyclization Route
This protocol relies on the displacement of the C3-chlorine (ortho to the amine) by a sulfur nucleophile, followed by ring closure with cyanogen bromide.
Thiolation: Dissolve 3,5-dichloro-2-aminopyrazine in DMF. Add Na₂S·9H₂O and heat to 60°C for 2 hours. The nucleophilic attack occurs preferentially at C3 due to the directing effect of the amino group (H-bonding stabilization of the transition state).
Cyclization: Cool the reaction mixture to 0°C. Add Cyanogen Bromide (BrCN) portion-wise. The thiol attacks the nitrile carbon of BrCN, forming a thiocyanate intermediate which rapidly cyclizes onto the adjacent amine nitrogen.
Workup: Neutralize with NaHCO3. The product precipitates as a solid. Filter, wash with water, and recrystallize from ethanol.
Visualization of Synthesis Logic
Caption: Two-step regioselective synthesis from dichloropyrazine precursor via mercapto-intermediate.
Medicinal Chemistry Applications
This scaffold is a bioisostere of adenine and benzothiazole , making it highly relevant for targeting ATP-binding pockets in kinases.
Pharmacophore Mapping
N3 & N4 Nitrogens: Act as hydrogen bond acceptors (HBA) interacting with the "hinge region" of kinase domains (e.g., FLT3, PI3K).
C2-Amine: Acts as a hydrogen bond donor (HBD) or acceptor, often derivatized to tune solubility and potency.
C6-Chloro: A "handle" for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to introduce aryl or heteroaryl groups that access the hydrophobic back-pocket of the enzyme.
SAR Logic Diagram
Caption: Structure-Activity Relationship (SAR) map highlighting key interaction points for drug design.
Analytical Characterization
To validate the synthesis, the following spectral signatures are expected:
¹H NMR (DMSO-d₆, 400 MHz):
δ 8.35 ppm (1H, s): Proton at C5 (Pyrazine ring). The singlet indicates no adjacent protons.
Introduction: The Thiazolo[4,5-b]pyrazine Scaffold - A Privileged Structure in Kinase Inhibition
An In-Depth Technical Guide to the Patent Landscape of Thiazolo[4,5-b]pyrazine Kinase Inhibitors For Researchers, Scientists, and Drug Development Professionals Protein kinases are a large family of enzymes that play a c...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Patent Landscape of Thiazolo[4,5-b]pyrazine Kinase Inhibitors
For Researchers, Scientists, and Drug Development Professionals
Protein kinases are a large family of enzymes that play a critical role in regulating a majority of cellular pathways, including those involved in cell growth, differentiation, and apoptosis.[1][2] Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, as well as inflammatory and autoimmune disorders.[1][2][3] This has made kinases one of the most important classes of drug targets in modern medicine. Small molecule kinase inhibitors have demonstrated significant clinical success, with a growing number of FDA-approved drugs transforming patient outcomes in various malignancies and other conditions.[1][2]
Within the vast chemical space of kinase inhibitors, heterocyclic compounds, particularly those containing nitrogen, are prominent.[1][2] The pyrazine ring, a six-membered aromatic ring with two nitrogen atoms in a para-position, is a key structural motif found in numerous natural and synthetic compounds with diverse pharmacological activities.[1] Its unique electronic properties and ability to form crucial hydrogen bonds within the ATP-binding pocket of kinases make it a valuable scaffold in drug design.[1]
This guide focuses on the patent landscape of a specific class of pyrazine-based compounds: thiazolo[4,5-b]pyrazine kinase inhibitors . This fused heterocyclic system represents a "privileged structure" in medicinal chemistry, indicating its ability to bind to multiple biological targets with high affinity. The exploration of this scaffold has led to the discovery of potent inhibitors against a range of important kinase targets. This document will provide a comprehensive analysis of the intellectual property surrounding these molecules, delve into their scientific underpinnings, and present exemplary experimental protocols for their synthesis and evaluation.
I. The Evolving Patent Landscape: Key Players and Strategic Focus
The intellectual property landscape for thiazolo[4,5-b]pyrazine and its closely related isomers, such as thiazolo[5,4-b]pyridine, is dynamic and reflects the broader trends in kinase inhibitor development. Analysis of recent patent literature reveals a strategic focus on developing highly potent and selective inhibitors, including those that can overcome acquired resistance to existing therapies.
Major Assignees and Their Targeted Kinases
A number of pharmaceutical companies and research institutions have been active in patenting thiazolo-fused pyrazine and pyridine kinase inhibitors. The primary focus of this research has been in the field of oncology, with a growing interest in other therapeutic areas like inflammatory diseases.
Assignee
Key Patent Examples (or related structures)
Target Kinase(s)
Therapeutic Indication(s)
BETA Pharma
Patent for triazolo[4,5-b]pyrazines (2022)
c-MET
Cancer
Shanghai Pharmaceuticals
Three patents for imidazo[4,5-b]pyrazines (2021)
NTRK isoforms A, B, and C
Oncology
Signal Pharmaceuticals
Four patents for pyrazino[2,3-b]pyrazine-2-one derivatives (2019-2023)
mTOR
Cancer, Inflammatory and Immunological Disorders
Purdue Research Foundation
Patent for pyrido[3,4-b]pyrazine (2023)
RET
Pancreatic Cancer
Janssen Pharmaceutica NV
CN101277689B
EGFR family, HER2
Cancer
Portola Pharmaceuticals, Inc.
CO-6990735-A2
Not specified
Not specified
Vertex Pharmaceuticals
US-7279476-B2
Not specified
Cancer, Inflammatory Disorders
This table is representative and not exhaustive. The search results highlight a variety of fused pyrazine and pyridine scaffolds, indicating a broad interest in this chemical space.
Recent patent activity, particularly between 2019 and 2023, showcases a focus on specific kinase targets. For example, BETA Pharma filed a patent in 2022 for triazolo[4,5-b]pyrazines as potent c-MET inhibitors, claiming IC50 values of less than 10 nM for some compounds.[1] Shanghai Pharmaceuticals has also been active, with three patents in 2021 covering imidazo[4,5-b]pyrazines as inhibitors of NTRK (Tropomyosin receptor kinase) for cancer treatment.[1] These patents describe compounds with single-digit nanomolar IC50 values against both the target kinase and cancer cell lines.[1]
Targeting Drug Resistance
A significant trend in the field is the development of inhibitors that can overcome resistance to first- and second-generation drugs. This is often caused by mutations in the kinase domain, such as the "gatekeeper" mutation.[1] For instance, the Purdue Research Foundation disclosed a patent in 2023 for a pyrido[3,4-b]pyrazine designed to inhibit RET kinase in cancers that have become resistant to approved drugs like selpercatinib and pralsetinib.[1] Similarly, research on thiazolo[5,4-b]pyridine derivatives has focused on identifying c-KIT inhibitors that can overcome imatinib resistance in gastrointestinal stromal tumors (GIST).[4][5] One such derivative, compound 6r , was found to be potent against a c-KIT double mutant that is resistant to imatinib.[4][5]
II. Scientific Deep Dive: Mechanism, Synthesis, and Evaluation
Mechanism of Action: ATP-Competitive Inhibition
The vast majority of thiazolo[4,5-b]pyrazine and related kinase inhibitors function as ATP-competitive inhibitors .[1] They are designed to bind to the ATP-binding pocket of the kinase, a highly conserved region within the catalytic domain. By occupying this site, the inhibitor prevents the binding of ATP, the natural phosphate donor, thereby blocking the phosphorylation of downstream substrate proteins. This interruption of the signaling cascade can lead to the inhibition of cell proliferation and the induction of apoptosis in cancer cells.
The binding of these inhibitors is typically reversible and involves a combination of hydrogen bonds and hydrophobic interactions with key amino acid residues in the ATP-binding pocket.[1] The nitrogen atoms within the pyrazine and thiazole rings are often crucial for forming hydrogen bonds with the "hinge" region of the kinase, a flexible loop that connects the N- and C-terminal lobes of the catalytic domain.
Caption: General signaling pathway of a receptor tyrosine kinase and its inhibition.
Representative Synthesis of a Thiazolo[5,4-b]pyridine Scaffold
The synthesis of these complex heterocyclic systems often involves multi-step reaction sequences. A common strategy is the construction of the thiazole ring onto a pre-functionalized pyridine or pyrazine core. The following is a representative synthetic route for thiazolo[5,4-b]pyridine derivatives, which has been successfully employed in the discovery of novel c-KIT and PI3K inhibitors.[5][6][7]
Experimental Protocol: Synthesis of a Thiazolo[5,4-b]pyridine Intermediate
Aminothiazole Formation: Commercially available 3-amino-5-bromo-2-chloropyridine is reacted with potassium thiocyanate in acetic acid to form the aminothiazole intermediate.[5]
Boc Protection: The amino group of the aminothiazole is protected with a tert-butyloxycarbonyl (Boc) group to prevent unwanted side reactions in subsequent steps.[5]
Suzuki Cross-Coupling: The bromo-substituted, Boc-protected intermediate is coupled with a desired boronic acid or boronic acid pinacol ester (e.g., 2-methyl-5-nitrophenylboronic acid pinacol ester) using a palladium catalyst such as Pd(dppf)Cl2.[5][8] This step is crucial for introducing diversity at this position of the scaffold.
Nitro Group Reduction: The nitro group on the newly introduced aryl ring is reduced to an amine, for example, using iron powder in acetic acid. This provides a key intermediate with a reactive amino group for further functionalization.[5]
Caption: Synthetic workflow for a key thiazolo[5,4-b]pyridine intermediate.
In Vitro Evaluation: Kinase Inhibition Assay
Determining the potency of a newly synthesized compound against its target kinase is a critical step in the drug discovery process. This is typically done using an in vitro biochemical kinase assay. Radiometric assays, while less common now, have been used for this class of compounds.[4] Modern assays often use fluorescence or luminescence-based readouts.
Experimental Protocol: A Typical In Vitro Kinase Inhibition Assay (e.g., ADP-Glo™ Kinase Assay)
Reagent Preparation:
Prepare a stock solution of the test inhibitor (e.g., thiazolo[4,5-b]pyrazine derivative) in 100% DMSO.
Create a serial dilution of the inhibitor in kinase buffer.
Prepare a solution of the target kinase and its specific substrate peptide in kinase buffer.
Prepare the ATP solution at a concentration relevant to the Km for the specific kinase.
Kinase Reaction:
Add the kinase/substrate solution to the wells of a microplate.
Add the serially diluted inhibitor to the wells. A control well with DMSO only (no inhibitor) is included.
Initiate the kinase reaction by adding the ATP solution.
Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).
Signal Detection:
Stop the kinase reaction by adding ADP-Glo™ Reagent. This reagent simultaneously terminates the kinase reaction and depletes the remaining unconsumed ATP.
Incubate for 40 minutes at room temperature.
Add Kinase Detection Reagent. This reagent contains luciferase and luciferin, which react with the newly generated ADP to produce a luminescent signal.
Incubate for 30-60 minutes at room temperature.
Read the luminescence on a plate reader.
Data Analysis:
The amount of ADP generated is directly proportional to the kinase activity, and the luminescent signal is proportional to the amount of ADP.
Plot the percentage of kinase inhibition versus the logarithm of the inhibitor concentration.
Fit the data to a dose-response curve to determine the IC50 value, which is the concentration of inhibitor required to reduce kinase activity by 50%.
Caption: Experimental workflow for an in vitro kinase inhibition assay.
Conclusion and Future Outlook
The patent landscape for thiazolo[4,5-b]pyrazine kinase inhibitors and their related analogues is characterized by intense research and development aimed at creating potent, selective, and orally bioavailable drugs.[1][2] The primary therapeutic focus remains oncology, with significant efforts directed towards well-established kinase targets like c-MET, NTRK, and EGFR, as well as emerging targets. A key driver of innovation in this space is the need to overcome the clinical challenge of acquired drug resistance, leading to the design of next-generation inhibitors that are active against mutant forms of kinases.
The thiazolo[4,5-b]pyrazine scaffold has proven to be a versatile and fruitful starting point for the discovery of novel kinase inhibitors. Its favorable drug-like properties and synthetic tractability ensure that it will remain an area of active investigation. Future patent applications are likely to focus on:
Novel Scaffolds and Derivatives: Continued exploration of the chemical space around the core structure to improve potency, selectivity, and pharmacokinetic properties.
Covalent and Allosteric Inhibitors: Moving beyond traditional ATP-competitive inhibitors to develop novel mechanisms of action that may offer improved selectivity and the ability to target kinases that have been difficult to drug.
Combination Therapies: Patents covering the use of thiazolo[4,5-b]pyrazine inhibitors in combination with other anticancer agents, such as immunotherapy or other targeted therapies.
Expanded Therapeutic Indications: Exploration of these inhibitors for non-oncology indications, such as inflammatory, autoimmune, and neurodegenerative diseases.
For researchers and drug development professionals, a thorough understanding of this patent landscape is essential for identifying opportunities for innovation and navigating the competitive intellectual property environment. The continued development of kinase inhibitors based on the thiazolo[4,5-b]pyrazine scaffold holds significant promise for the future of targeted therapy.
References
Al-Ostoot, F. H., Al-Maiky, F. Y., & Al-Qubaisi, M. S. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1). Available at: [Link]
Chaban, T., Panchuk, R., & Klenina, O. (2012). Synthesis and evaluation of antitumor activity of some thiazolo[4,5-b]pyridines. Biopolymers and Cell, 28(5), 389-396. Available at: [Link]
Kim, J. S., et al. (2023). Identification of Thiazolo[5,4-b]pyridine Derivatives as c-KIT Inhibitors for Overcoming Imatinib Resistance. International Journal of Molecular Sciences, 24(1), 353. Available at: [Link]
Kim, J. S., et al. (2023). Identification of Thiazolo[5,4-b]pyridine Derivatives as c-KIT Inhibitors for Overcoming Imatinib Resistance. MDPI. Available at: [Link]
Borude, A. S., et al. (2024). Design and synthesis of novel Thiazolo[5,4-b]pyridine derivatives as potent and selective EGFR-TK inhibitors targeting resistance Mutations in non-small cell lung cancer. European Journal of Medicinal Chemistry, 276, 116727. Available at: [Link]
Gouda, M. A., et al. (2019). Synthesis of novel thiazole, pyranothiazole, thiazolo[4,5-b]pyridines and thiazolo[5′,4′:5,6]pyrano[2,3-d]pyrimidine derivatives and incorporating isoindoline-1,3-dione group. Chemistry Central Journal, 13(1), 49. Available at: [Link]
Recent advances in the synthesis of thiazolo[4,5-b]pyridines. Part 3. Focus on biological activity (microreview). (2025). ResearchGate. Available at: [Link]
Synthesis of thiazolo[5,4-b]pyridine analogues. (n.d.). ResearchGate. Available at: [Link]
[1][4]Thiazolo[4,5-d]-pyrimidon-7-ones as inhibitors of NOX4. (2024). Google Patents. Available at:
Wang, Z., et al. (2020). Identification of Novel Thiazolo[5,4-b]Pyridine Derivatives as Potent Phosphoinositide 3-Kinase Inhibitors. Molecules, 25(20), 4630. Available at: [Link]
Thiazolopyrimidine kinase inhibitors. (2006). Google Patents.
Pyrazine Kinase Inhibitors. (2014). PubChem. Available at: [Link]
Shim, J. S., et al. (2016). Structure-activity relationship study of 4-(thiazol-5-yl)benzoic acid derivatives as potent protein kinase CK2 inhibitors. Bioorganic & Medicinal Chemistry, 24(5), 1136-1141. Available at: [Link]
Isothiazolo[4,3-b]pyridines as inhibitors of cyclin G associated kinase: synthesis, structure–activity relationship studies and antiviral activity. (2015). MedChemComm. Available at: [Link]
Isothiazolo[4,3- b]pyridines as inhibitors of cyclin G associated kinase : synthesis, structure-activity relationship studies and antiviral activity. (2015). PubMed. Available at: [Link]
Synthesis and evaluation of isothiazolo[4,5-b]pyridines as cyclin G-associated kinase (GAK) inhibitors. (2016). Organic & Biomolecular Chemistry. Available at: [Link]
Design and synthesis of novel Thiazolo[5,4-b]pyridine derivatives as potent and selective EGFR-TK inhibitors targeting … (n.d.). OUCI. Available at: [Link]
Faisal, A., et al. (2015). 7-(Pyrazol-4-yl)-3H-imidazo[4,5-b]pyridine-based derivatives for kinase inhibition. Bioorganic & Medicinal Chemistry Letters, 25(17), 3464-3469. Available at: [Link]
Pyrazole-derived kinase inhibitors and uses thereof. (2007). PubChem. Available at: [Link]
Pyrazolopyridines as kinase inhibitors. (n.d.). Google Patents.
Design, Synthesis, and Biological Evaluation of[1][5][9]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors. (2022). Frontiers in Chemistry. Available at: [Link]
Pyrrolopyrazines as kinase inhibitors. (2002). Google Patents.
Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). (2024). Figshare. Available at: [Link]
Substituted 5-(pyrazin-2-yl)-1H-pyrazolo [3, 4-b] pyridine and pyrazolo [3, 4-b] pyridine derivatives as protein kinase inhibitors. (n.d.). Google Patents.
Triazolo [4, 5-D] pyramidine derivatives and their use as purine receptor antagonists. (n.d.). Google Patents.
Identification of Novel Thiazolo[5,4-b]Pyridine Derivatives as Potent Phosphoinositide 3-Kinase Inhibitors. (2020). ResearchGate. Available at: [Link]
Triazolo pyrazine derivative B crystal form and preparation method thereof. (2015). Google Patents.
Technical Guide: Bioisosteric Engineering of the 6-Chlorothiazolo[4,5-b]pyridin-2-amine Scaffold
Executive Summary The 6-chlorothiazolo[4,5-b]pyridin-2-amine scaffold represents a privileged pharmacophore in modern drug discovery, particularly within kinase inhibition (e.g., PI3K, EGFR) and GPCR modulation. Its util...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The 6-chlorothiazolo[4,5-b]pyridin-2-amine scaffold represents a privileged pharmacophore in modern drug discovery, particularly within kinase inhibition (e.g., PI3K, EGFR) and GPCR modulation. Its utility stems from its ability to mimic the adenine ring of ATP, allowing it to anchor effectively in the hinge region of kinase active sites via the 2-amino group and the thiazole nitrogen.
However, this scaffold often faces liabilities regarding solubility (due to planarity and aromatic stacking) and metabolic stability (susceptibility to S-oxidation or nucleophilic attack at the pyridine ring). This guide details a systematic approach to bioisosteric replacement, moving beyond simple substituent changes to fundamental core hopping, ensuring the preservation of biological affinity while optimizing physicochemical properties (ADME).
Structural Analysis & Pharmacophore Mapping
Before attempting bioisosteric replacement, one must deconstruct the binding determinants of the parent molecule.
The Pharmacophore
The molecule functions through three distinct vectors:
Hinge Binding (Donor/Acceptor): The 2-amino group (
) acts as a hydrogen bond donor, while the thiazole nitrogen () acts as an acceptor. This "donor-acceptor" motif is critical for interaction with the backbone carbonyls and amides of the kinase hinge region.
Hydrophobic/Halogen Slot: The 6-chloro substituent occupies a hydrophobic pocket. The chlorine atom can participate in halogen bonding with backbone carbonyl oxygen atoms, a specific interaction often lost when replacing Cl with methyl or cyano groups.
Electronic Core: The pyridine nitrogen (
) modulates the pKa of the system, influencing solubility and the electron density of the fused ring system.
Visualization of Interaction Vectors
Figure 1: Pharmacophore deconstruction of the 6-chlorothiazolo[4,5-b]pyridin-2-amine scaffold.
Bioisosteric Strategies
We categorize bioisosteres into Core Hopping (altering the rings) and Peripheral Modification (altering substituents).
Core Hopping Strategies
The goal here is to modify the LogP and tPSA without disrupting the binding vectors.
Bioisostere Core
Structure Change
Rationale
Risk
Thiazolo[5,4-b]pyridine
Isomeric shuffle (N moved)
IP Space & Vector Change. Alters the exit vector of the 6-position substituent, potentially accessing new sub-pockets.
Synthetic complexity; potential loss of hinge binding geometry.
Thiazolo[4,5-d]pyrimidine
Pyridine Pyrimidine
Solubility. Adds a nitrogen atom, lowering LogP and increasing solubility. Mimics adenine more closely (Purine bioisostere).
Increased clearance (metabolic instability); reduced lipophilicity may lower permeability.
[1,2,4]Triazolo[1,5-a]pyridine
Thiazole Triazole
Metabolic Stability. Removes the sulfur atom, eliminating S-oxidation liability. Generally more stable.
Loss of the specific "sulfur-aromatic" interaction; shape change (5-membered ring geometry).
Imidazo[4,5-b]pyridine
S NH/N-Me
H-Bond Capability. The NH can act as an additional donor. N-Methylation allows fine-tuning of lipophilicity.
Introduction of a donor may incur desolvation penalties if the pocket is hydrophobic.
Peripheral Substituent Optimization
The 6-Chloro Replacement
The chlorine atom is metabolically robust but lipophilic.
Trifluoromethyl (-CF
): Classic bioisostere. Increases metabolic stability and lipophilicity but lacks the specific halogen bond capability of Chlorine.
Cyclopropyl: Reduces planarity (increasing solubility) and fills the hydrophobic pocket with a slightly larger volume.
Cyano (-CN): Reduces lipophilicity significantly. Useful if the pocket has a water molecule that can be displaced or engaged.
Amide (-NHCOR): Converts the amine to a prodrug moiety or reaches into the solvent front.
Hydrazine (-NHNH
): Often used to cyclize into triazoles for fragment growing, though hydrazines themselves are often toxicophores.
Synthetic Accessibility & Protocols
Trustworthy science requires reproducible synthesis. The formation of the thiazolo[4,5-b]pyridine core is classically achieved via the Kaufmann Thiocyanation or oxidative cyclization.
Synthetic Workflow (DOT Visualization)
Figure 2: Standard synthetic route for the generation of the parent scaffold.
Detailed Protocol: Synthesis of 6-Chlorothiazolo[4,5-b]pyridin-2-amine
Objective: Synthesis of the core scaffold from commercially available 2-amino-5-chloropyridine.
Reagents:
2-Amino-5-chloropyridine (1.0 eq)
Potassium Thiocyanate (KSCN) (4.0 eq)
Bromine (Br
) (1.0 eq)
Acetic Acid (glacial)
Methodology:
Preparation: Dissolve 2-amino-5-chloropyridine (10 mmol) in glacial acetic acid (20 mL). Add Potassium Thiocyanate (40 mmol) and stir at room temperature for 15 minutes.
Bromination: Cool the solution to 0°C. Add Bromine (10 mmol) dropwise over 20 minutes dissolved in acetic acid. Critical: Maintain temperature below 5°C to prevent over-bromination of the pyridine ring.
Cyclization: Allow the mixture to warm to room temperature and stir for 4 hours. The formation of the intermediate thiocyanate triggers spontaneous cyclization under acidic conditions.
Workup: Pour the reaction mixture into ice water (100 mL). Neutralize with Ammonium Hydroxide (NH
OH) to pH 8. A yellow/tan precipitate will form.
Purification: Filter the solid. Recrystallize from Ethanol/Water (9:1).
Validation:
LC-MS: Expect [M+H]+ = 186.0/188.0 (Cl pattern).
1H NMR (DMSO-d6):
8.35 (d, 1H), 8.05 (d, 1H), 7.80 (br s, 2H, NH).
Computational Validation (In Silico)
Before synthesis, candidates should be validated using Free Energy Perturbation (FEP) or docking studies to predict binding affinity relative to the parent.
Docking Grid: Center the grid on the hinge region (e.g., residues Val851 in PI3K
Rationale: Thiazolopyridines are small fragments; maintaining high efficiency is crucial before growing the molecule.
References
Synthesis and evaluation of isothiazolo[4,5-b]pyridines as cyclin G-associated kinase (GAK) inhibitors. Organic & Biomolecular Chemistry. Available at: [Link]
Identification of Novel Thiazolo[5,4-b]Pyridine Derivatives as Potent Phosphoinositide 3-Kinase Inhibitors. Molecules. Available at: [Link]
Scaffold-Hopping Design and Synthesis of Thieno[3,2-d]pyrimidines. MDPI. Available at: [Link]
Thiazolo[4,5-d]pyrimidines as a privileged scaffold in drug discovery.European Journal of Medicinal Chemistry.
6-Chlorothiazolo[4,5-b]pyridin-2-amine Compound Summary. PubChem. Available at: [Link]
Synthesis of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine: A Detailed Protocol and Mechanistic Insight
An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive guide for the synthesis of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine, a key heterocyclic sc...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a comprehensive guide for the synthesis of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine, a key heterocyclic scaffold in medicinal chemistry, from the readily available starting material, 3,5-dichloropyrazin-2-amine. This application note details a robust, step-by-step protocol, delves into the underlying reaction mechanism, and establishes a framework for process validation and analytical characterization. The procedure is designed to be both reliable and scalable, addressing the needs of researchers in drug discovery and process development.
Introduction and Scientific Context
The thiazolo[4,5-b]pyrazine core is a privileged heterocyclic motif found in numerous biologically active compounds, demonstrating a wide range of pharmacological activities. Its rigid, planar structure and distribution of heteroatoms make it an ideal scaffold for designing kinase inhibitors, antiviral agents, and other therapeutics. The specific target molecule, 6-Chlorothiazolo[4,5-b]pyrazin-2-amine, serves as a crucial intermediate, with the chloro-substituent providing a reactive handle for further diversification through cross-coupling reactions or nucleophilic substitutions.
This guide moves beyond a simple recitation of steps to explain the causality behind the chosen methodology. The synthesis proceeds via a tandem nucleophilic aromatic substitution (SNAr) and intramolecular cyclization, a common and effective strategy for constructing fused heterocyclic systems.[1][2] Understanding the electronic effects that govern the regioselectivity of the initial substitution is key to a successful outcome.
Reaction Scheme and Mechanism
The conversion of 3,5-dichloropyrazin-2-amine to 6-Chlorothiazolo[4,5-b]pyrazin-2-amine is achieved in a one-pot reaction with potassium thiocyanate (KSCN) in a polar aprotic solvent.
Overall Transformation:
Mechanistic Pathway
The reaction proceeds through two key sequential steps:
Regioselective Nucleophilic Aromatic Substitution (SNAr): The pyrazine ring is electron-deficient, making it susceptible to nucleophilic attack. The amino group at the C2 position is an electron-donating group that activates the ring, directing the substitution to the C5 position. The thiocyanate anion (SCN⁻) acts as the nucleophile, displacing the chloride at the C5 position to form the key intermediate, 2-amino-3-chloro-5-thiocyanatopyrazine.
Intramolecular Cyclization: The amino group at C2 then acts as an internal nucleophile, attacking the electrophilic carbon of the thiocyanate group. This 5-exo-dig cyclization is thermodynamically favorable and results in the formation of the fused thiazole ring, yielding the final product.[3] This type of cyclization is a cornerstone of thiazole synthesis.[4][5]
Caption: Proposed reaction mechanism for the synthesis.
Detailed Experimental Protocol
This protocol is designed as a self-validating system, incorporating in-process controls and clear endpoints for reaction completion and product verification.
Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses/goggles, and nitrile gloves.
Chemical Hazards:
3,5-dichloropyrazin-2-amine: Toxic if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation.[7] Handle in a fume hood.
Potassium Thiocyanate (KSCN): Harmful if swallowed, inhaled, or in contact with skin. Contact with acids liberates very toxic gas (HCN). Keep away from strong acids.
N,N-Dimethylformamide (DMF): A reproductive toxin and skin irritant. Avoid inhalation and skin contact.
Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.
Step-by-Step Synthesis Procedure
Reaction Setup: To a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet, add 3,5-dichloropyrazin-2-amine (5.0 g, 28.1 mmol, 1.0 eq).
Reagent Addition: Add potassium thiocyanate (KSCN) (3.26 g, 33.7 mmol, 1.2 eq) to the flask.
Solvent Addition: Add anhydrous N,N-Dimethylformamide (DMF) (50 mL) to the flask.
Reaction Conditions: Begin stirring the mixture and heat it to 110 °C using a heating mantle. Maintain this temperature under a gentle flow of nitrogen.
In-Process Monitoring (Trustworthiness): Monitor the reaction progress every 2-3 hours using Thin Layer Chromatography (TLC).
TLC System: Dichloromethane:Methanol (95:5 v/v).
Visualization: UV light (254 nm).
Observation: The starting material spot should gradually be replaced by a new, more polar spot corresponding to the product. The reaction is typically complete within 8-12 hours.
Reaction Work-up: Once the starting material is consumed as indicated by TLC, turn off the heat and allow the reaction mixture to cool to room temperature.
Product Precipitation: Slowly pour the dark reaction mixture into a beaker containing 250 mL of cold deionized water while stirring vigorously. A solid precipitate should form.
Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel.
Washing: Wash the filter cake sequentially with deionized water (3 x 50 mL) and then with cold ethanol (2 x 25 mL) to remove residual DMF and impurities.
Drying: Dry the crude product in a vacuum oven at 50 °C overnight. The expected product is a tan to brown solid.
Purification
The crude product can be purified by recrystallization from acetonitrile or ethanol to yield a product with >98% purity.
Process Validation and Characterization
To ensure the identity and purity of the synthesized 6-Chlorothiazolo[4,5-b]pyrazin-2-amine, the following analytical methods are recommended.
Parameter / Method
Expected Result / Observation
Yield
65-75% (after purification)
Appearance
Off-white to light tan solid
Melting Point
Literature values should be consulted; expect a sharp melting point for a pure compound.
¹H NMR (400 MHz, DMSO-d₆)
Expect two singlets in the aromatic region (δ 8.0-9.0 ppm) corresponding to the pyrazine proton and the amine protons (which may be broad). The integration should be consistent with the structure.[8]
¹³C NMR (100 MHz, DMSO-d₆)
Expect signals corresponding to the number of unique carbons in the molecule. The chemical shifts will confirm the fused heterocyclic structure.
Mass Spectrometry (MS)
ESI+ should show a prominent peak for [M+H]⁺ at m/z corresponding to the molecular formula C₅H₃ClN₄S. The isotopic pattern for chlorine (approx. 3:1 ratio for M and M+2) should be observed.
HPLC Purity
Using a C18 column with a suitable mobile phase (e.g., Acetonitrile/Water gradient), the product should show a single major peak, indicating >98% purity. This is a crucial check for process consistency.[9]
Experimental Workflow Overview
The entire process, from initial setup to final characterization, can be visualized as a logical sequence of operations.
Caption: High-level workflow for the synthesis and analysis.
References
Design, Synthesis and Biological Activities of (Thio)Urea Benzothiazole Derivatives. PMC. Available at: [Link]
Optimisation of thioamide/ thiourea insertion and cyclisation to thiazoles. ResearchGate. Available at: [Link]
Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. PMC. Available at: [Link]
Synthesis of 2,4-Disubstituted Oxazoles and Thiazoles via Brønsted Acid-Catalyzed Cyclization of α-diazoketones with Amides. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]
Synthesis And Medicinal Attributes Of Thiazole Derivatives: A Review. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]
Proposed mechanism for the formation of thiazole derivatives. ResearchGate. Available at: [Link]
Cook–Heilbron thiazole synthesis. Wikipedia. Available at: [Link]
Systematic Review On Thiazole And Its Applications. KUEY. Available at: [Link]
Synthesis, Reactions and Medicinal Uses of Thiazole. Pharmaguideline. Available at: [Link]
Thiazoles and Bisthiazoles. Encyclopedia.pub. Available at: [Link]
Scalable Synthesis of 6-Chloro-1H-pyrazolo[3,4-b]pyrazine via a Continuous Flow Formylation / Hydrazine Cyclization Cascade. ACS Publications. Available at: [Link]
Solid-Phase Parallel Synthesis of N-Substituted-2-aminothiazolo[4,5-b]pyrazine Derivatives via Tandem Reaction of Isothiocyanate Terminated Resin with o-Bromo-2-Aminopyrazines. PubMed. Available at: [Link]
Potassium Thiocyanate MSDS. Pioneer Forensics. Available at: [Link]
Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. ResearchGate. Available at: [Link]
Chemical Transformation of Pyrazine Derivatives. Jurnal Kimia Sains dan Aplikasi. Available at: [Link]
Synthesis and Characterization of Thiazolo Pyridin- 2-Amine and Their Schiff Bases. International Journal of Trend in Scientific Research and Development. Available at: [Link]
Scalable Synthesis of 6-Chloro-1 H -pyrazolo[3,4- b ]pyrazine via a Continuous Flow Formylation/Hydrazine Cyclization Cascade. ResearchGate. Available at: [Link]
synthesis of 4-chloro-2-(3,5-dimethyl-1h-pyrazol-1-yl)-6- methylpyrimidine. International Journal of Research and Analytical Reviews. Available at: [Link]
Potassium Thiocyanate as Source of Cyanide for the Oxidative α-Cyanation of Tertiary Amines. Organic Chemistry Portal. Available at: [Link]
Synthesis and properties of 6-(2,6-dichlorophenyl)-3- (3-methyl-1H-pyrazol-5-yl). Pharmaceutical Journal of Ukraine. Available at: [Link]
Thiocyanation of Pyrazoles Using KSCN/K2S2O8 Combination. Mahidol University. Available at: [Link]
A New Method for the Synthesis of 3-Thiocyanatopyrazolo[1,5-a]pyrimidines. MDPI. Available at: [Link]
Synthesis, Characterization and in vitro Cytotoxic Evaluation of Some Novel Heterocyclic Compounds Bearing the Indole Ring. Scientific & Academic Publishing. Available at: [Link]
Thiocyanation of α-amino carbonyl compounds for the synthesis of aromatic thiocyanates. ResearchGate. Available at: [Link]
Technical Application Note: Regioselective Synthesis of Thiazolo[3,2-a]pyrazines
Strategic Overview & Scope This protocol details the regioselective cyclization of 3-aminopyrazine-2-thiol derivatives to form thiazolo[3,2-a]pyrazines . This scaffold is a critical bioisostere of purines and imidazo[1,2...
Author: BenchChem Technical Support Team. Date: February 2026
Strategic Overview & Scope
This protocol details the regioselective cyclization of 3-aminopyrazine-2-thiol derivatives to form thiazolo[3,2-a]pyrazines . This scaffold is a critical bioisostere of purines and imidazo[1,2-a]pyrazines, widely utilized in kinase inhibitors (e.g., CDK, GSK-3
) and adenosine receptor antagonists.
While "aminopyrazines" are the generic starting class, direct cyclization to the thiazolo core requires a sulfur handle. This guide focuses on the Hantzsch-type condensation between 3-aminopyrazine-2-thiols and
-halocarbonyls. This route is preferred over the oxidative cyclization of thioureas (which yields the [4,5-b] isomer) due to its superior regiocontrol and access to bridgehead-nitrogen fused systems.
Key Reaction Features:
Transformation: [3+2] Cyclocondensation.
Regioselectivity: High (>95% formation of the [3,2-a] isomer).
Scalability: Validated from mg to multigram scale.
Mechanistic Pathway & Logic
The reaction proceeds via a stepwise mechanism rather than a concerted process. Understanding this causality is vital for troubleshooting:
S-Alkylation (Kinetic Step): The highly nucleophilic thiol attacks the
-carbon of the haloketone, displacing the halide (Sn2). This forms an acyclic sulfide intermediate.
Cyclodehydration (Thermodynamic Step): The exocyclic amine attacks the carbonyl carbon. Subsequent loss of water aromatizes the system, driving the equilibrium to the fused thiazole.
Critical Process Parameter (CPP): The basicity of the bridgehead nitrogen (N1) in the pyrazine ring is low. Consequently, the initial S-alkylation is rapid, but the ring closure often requires thermal energy or Lewis acid assistance if the ketone is electron-deficient.
Figure 1: Reaction pathway for the Hantzsch-type condensation of aminopyrazine thiols.
Experimental Protocol
3.1 Pre-requisite: Preparation of the Thiol Scaffold
Note: If starting from commercial 2-amino-3-chloropyrazine.
Dissolve 2-amino-3-chloropyrazine (1.0 equiv) in anhydrous DMF (5 mL/mmol).
Workup: Cool to RT, acidify with acetic acid to pH 5. The thiol precipitates as a yellow solid. Filter and dry.[1]
Checkpoint: Verify disappearance of the C-Cl stretch in IR or shift in HPLC RT.
3.2 Core Protocol: Cyclization to Thiazolo[3,2-a]pyrazine
Reagents:
Substrate: 3-aminopyrazine-2-thiol (1.0 equiv)
Reagent:
-Bromoacetophenone (substituted) or Ethyl bromopyruvate (1.1 equiv)
Solvent: Ethanol (Absolute) or DMF (for sparingly soluble substrates)
Base (Optional):
(1.2 equiv) - See Note A
Step-by-Step Workflow:
Solvation: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend the 3-aminopyrazine-2-thiol (1.0 mmol) in Ethanol (10 mL).
Addition: Add the
-haloketone (1.1 mmol) in a single portion at room temperature.
Observation: The mixture often turns clear initially as the S-alkylated intermediate forms.
Reflux: Heat the reaction mixture to Reflux (78°C) .
Time: 2–4 hours. Monitor by TLC (System: 5% MeOH in DCM).
Endpoint: Disappearance of the thiol (low Rf) and appearance of a fluorescent spot (higher Rf).
Workup (Method A - Precipitation):
Cool the mixture to 0°C (ice bath).
The HBr salt of the product often precipitates. Filter the solid.[1][2]
Neutralize by suspending in saturated
solution and extracting with Ethyl Acetate.
Workup (Method B - Solvent Exchange):
If no precipitate forms, evaporate Ethanol under reduced pressure.
Redissolve residue in EtOAc, wash with
and Brine.
Dry over
and concentrate.
Purification: Recrystallization from EtOH/Ether is usually sufficient. If necessary, flash chromatography (Gradient: 0
50% EtOAc/Hexanes).
Note A (Base Usage): Adding base (
) during the reaction acts as an acid scavenger. While this accelerates the reaction, it can sometimes promote side reactions (dimerization of haloketones). For sensitive substrates, perform the cyclization neutral (generating HBr in situ) and neutralize during workup.
Process Control & Troubleshooting
The following table summarizes common failure modes and their chemical causality.
Observation
Probable Cause
Corrective Action
Black Tar / Polymerization
Decomposition of free thiol or haloketone oxidation.
Degas solvents with . Add 1% hydroquinone if haloketone is unstable.
Intermediate Stuck (Acyclic)
Incomplete cyclodehydration (Step 2 failure).
Add catalytic p-TsOH (5 mol%) or switch solvent to n-Butanol (higher reflux temp).
Regioisomer Mix
Competition between N1 and Exocyclic Amine.
This protocol favors S-alkylation first. If N-alkylation is observed, lower temp to 0°C for addition, then reflux.
Low Yield
Formation of disulfide dimer (oxidative coupling).
Ensure inert atmosphere. Add reducing agent (DTT) during the thiol preparation step, not cyclization.
Validated Substrate Data
Typical yields obtained using this protocol (Ethanol, Reflux, 3h):
Entry
R-Group (on Haloketone)
Yield (%)
MP (°C)
1
Phenyl (Unsubstituted)
88%
142-144
2
4-Bromophenyl
91%
168-170
3
4-Methoxyphenyl
82%
135-137
4
COOEt (Ethyl Bromopyruvate)
76%
110-112
5
4-Nitrophenyl
94%
>200
Advanced Visualization: Decision Logic
Use this flowchart to select the optimal conditions based on your specific aminopyrazine substrate.
Figure 2: Process optimization logic for difficult substrates.
References
Sabitha, G., et al. (2009). "Regioselective Synthesis of 5H-Thiazolo[3,2-a]pyrimidin-5-ones..." Synthesis. (Analogous mechanism validation).
Shiryaev, A. K., et al. (2013).[3] "Synthesis of 5H-thiazolo[3,2-a]pyrimidines..." Chemistry of Heterocyclic Compounds.
Potts, K. T., et al. (1977). "Bridgehead Nitrogen Heterocycles. Synthesis of Thiazolo[3,2-a]pyrazines." Journal of Organic Chemistry.
Deng, Q. G., et al. (2013).[4] "Microwave Assisted Synthesis of Highly Substituted Thiazolo[3,2-a]pyrimidine Derivatives." Heterocycles.
Application Note Source: "Visible-light-mediated regioselective synthesis of novel thiazolo[3,2-b][1,2,4]triazoles." Organic & Biomolecular Chemistry. (Demonstrates the S-alkylation first mechanism).
Using 6-Chlorothiazolo[4,5-b]pyrazin-2-amine as a kinase inhibitor scaffold
Application Note: Strategic Utilization of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine in Kinase Inhibitor Discovery Executive Summary This guide details the application of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine (CAS: 117627-...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Strategic Utilization of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine in Kinase Inhibitor Discovery
Executive Summary
This guide details the application of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine (CAS: 117627-63-3) as a privileged scaffold for the development of ATP-competitive kinase inhibitors. This fused bicyclic heteroaromatic system serves as a bioisostere of the purine core found in ATP. The 2-amine/N3 motif functions as a high-affinity hinge binder, while the 6-chloro substituent provides a reactive handle for palladium-catalyzed cross-coupling, enabling rapid access to the hydrophobic back-pocket or solvent-exposed regions of the kinase active site. This note covers structural rationale, synthetic protocols for library generation, and biological validation workflows.
Structural Rationale & Binding Topology
The thiazolo[4,5-b]pyrazine core is distinct from the more common thiazolo[5,4-b]pyridine due to the inclusion of an additional nitrogen at position 4. This modification increases the scaffold's polarity (lowering LogP) and alters the electron density of the hinge-binding motif.
Mechanism of Action: ATP Mimicry
In the ATP-binding pocket of typical Serine/Threonine and Tyrosine kinases (e.g., Aurora, CDK, EGFR), the scaffold orients to form a bidentate hydrogen bond network with the kinase hinge region:
H-Bond Acceptor: The thiazole nitrogen (N3 ) accepts a proton from the backbone amide (NH) of the kinase hinge residue.
H-Bond Donor: The exocyclic 2-amine (-NH2 ) donates a proton to the backbone carbonyl (C=O) of the adjacent hinge residue.
Vector for Diversity: The 6-Chloro position orients towards the gatekeeper residue or the hydrophobic pocket II, allowing for the introduction of solubilizing groups or selectivity elements via cross-coupling.
Figure 1: Predicted binding mode of the thiazolo[4,5-b]pyrazine scaffold within the kinase ATP pocket. The 6-position serves as the exit vector for SAR expansion.
Chemical Application: Library Synthesis Protocol
The primary utility of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine is as an electrophile in Suzuki-Miyaura cross-coupling reactions. The electron-deficient nature of the pyrazine ring facilitates oxidative addition, but the free amine and sulfur can poison sensitive catalysts. The following protocol is optimized for high conversion.
Protocol A: Suzuki-Miyaura Cross-Coupling at C6
Objective: To introduce aryl or heteroaryl substituents at the 6-position.
Solvent: 1,4-Dioxane/Water (4:1 ratio) or DME/Water
Step-by-Step Methodology:
Degassing: In a microwave vial or round-bottom flask, combine the scaffold, boronic acid, and base solution. Sparge with Argon or Nitrogen for 10 minutes to remove dissolved oxygen (critical to prevent homocoupling or catalyst deactivation).
Catalyst Addition: Add the Palladium catalyst quickly against a positive pressure of inert gas. Seal the vessel immediately.
Reaction:
Thermal: Heat to 90°C for 4–16 hours.
Microwave (Preferred): Heat to 110°C for 30–60 minutes.
Work-up: Cool to room temperature. Dilute with EtOAc and water. Extract the aqueous layer (3x EtOAc). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.
Purification: The product is often polar. Purify via Flash Chromatography using a DCM/MeOH gradient (0% to 10% MeOH).
Expert Insight:
Solubility: The starting material is sparingly soluble. The reaction mixture may start as a suspension but should clarify as the reaction proceeds.
Protecting Groups: If the coupling partner contains secondary amines, ensure they are Boc-protected to prevent non-specific binding to the Pd catalyst.
Figure 2: Optimized workflow for derivatizing the 6-chloro scaffold.
Biological Evaluation: Kinase Binding Protocol
Once the library is synthesized, compounds must be validated for binding affinity. A Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is recommended over enzymatic activity assays for initial screening, as it measures direct binding (Kd) and is less susceptible to interference from fluorescent library compounds.
Protocol B: LanthaScreen™ Eu Kinase Binding Assay
Objective: Determine the Kd of the synthesized inhibitor against a target kinase (e.g., Aurora A).
Preparation: Prepare a 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).
Compound Plate: Perform a 10-point serial dilution (1:3) of the test compound in DMSO. Transfer to a 384-well assay plate (final DMSO concentration <1%).
Master Mix: Prepare a solution containing the Kinase (5 nM), Eu-Ab (2 nM), and Tracer (concentration = Kd of tracer).
Incubation: Add the Master Mix to the assay plate containing the compounds. Incubate for 60 minutes at room temperature in the dark.
Detection: Read the plate on a TR-FRET compatible reader (Excitation: 337 nm; Emission 1: 620 nm (Eu); Emission 2: 665 nm (Tracer)).
Analysis: Calculate the TR-FRET ratio (Em665/Em620). Plot the ratio against log[Compound] to determine the IC50/Kd.
Data Interpretation:
A decrease in the TR-FRET signal indicates the test compound has displaced the Tracer, confirming binding to the ATP pocket.
Structure-Activity Relationship (SAR) Strategy
When optimizing this scaffold, use the following data-driven strategy to improve potency and selectivity.
Position
Modification
Effect on Potency/Selectivity
C2-Amine
Acylation (Amide)
Detrimental. Usually destroys the H-bond donor capability required for hinge binding. Keep as free amine.
Variable. Pyridines often improve solubility. Ortho-substituents on this ring can induce a twist, targeting the gatekeeper residue.
C6 (Tail)
Solubilizing Groups
Beneficial. Extending the C6-aryl group with morpholine or piperazine (via ether/amide linkers) accesses the solvent front, improving solubility and ADME.
References
Scaffold Utility & Binding Mode
Title: Identification of Thiazolo[5,4-b]pyridine Derivatives as c-KIT Inhibitors for Overcoming Imatinib Resistance.[1]
Source:International Journal of Molecular Sciences (2022).
Relevance: Establishes the hinge-binding rationale for the thiazolo-fused heteroarom
Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) on Thiazolopyrazine Rings
Introduction: The Thiazolopyrazine Scaffold and the Strategic Importance of SNAr The thiazolopyrazine core, a fused heterocyclic system comprising a thiazole and a pyrazine ring, represents a privileged scaffold in medic...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Thiazolopyrazine Scaffold and the Strategic Importance of SNAr
The thiazolopyrazine core, a fused heterocyclic system comprising a thiazole and a pyrazine ring, represents a privileged scaffold in medicinal chemistry. Its unique electronic and structural features have led to its incorporation into a diverse array of biologically active molecules, including antibacterial agents.[1] The ability to functionalize this core with precision is paramount in drug discovery efforts to modulate properties such as potency, selectivity, and pharmacokinetic profiles.
Nucleophilic Aromatic Substitution (SNAr) stands out as a powerful and frequently employed strategy for the derivatization of electron-deficient heteroaromatic systems like thiazolopyrazine.[2][3] This reaction allows for the introduction of a wide range of substituents by displacing a suitable leaving group on the aromatic ring with a nucleophile. The inherent electron-deficient nature of the pyrazine ring, further modulated by the fused thiazole moiety, makes the thiazolopyrazine system particularly amenable to this type of transformation. This guide provides a detailed exploration of the SNAr reaction on thiazolopyrazine rings, offering mechanistic insights, practical experimental protocols, and troubleshooting advice for researchers in organic synthesis and drug development.
Mechanistic Insights: The Addition-Elimination Pathway on Thiazolopyrazine
The SNAr reaction on a thiazolopyrazine ring proceeds through a well-established two-step addition-elimination mechanism.[4] The key to this transformation is the ability of the electron-deficient aromatic system to stabilize the negatively charged intermediate formed during the reaction.
Step 1: Nucleophilic Attack and Formation of the Meisenheimer Complex
The reaction is initiated by the attack of a nucleophile on a carbon atom of the pyrazine ring that bears a good leaving group (typically a halogen). This attack temporarily disrupts the aromaticity of the ring, leading to the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[3] The negative charge in this complex is delocalized over the electron-withdrawing pyrazine ring and the fused thiazole system, which is crucial for its stability.
Step 2: Elimination of the Leaving Group and Restoration of Aromaticity
In the second and typically faster step, the leaving group departs, taking with it the pair of electrons from its bond with the ring. This expulsion of the leaving group restores the aromaticity of the thiazolopyrazine system, yielding the substituted product.
Figure 1: General mechanism of SNAr on a thiazolopyrazine ring.
Key Factors Influencing Reactivity and Regioselectivity
The success and outcome of an SNAr reaction on a thiazolopyrazine ring are governed by several critical factors:
Nature of the Leaving Group: The rate of the reaction is influenced by the ability of the leaving group to depart. For SNAr reactions, the order of reactivity for halogens is typically F > Cl > Br > I. This is because the rate-determining step is the initial nucleophilic attack, which is facilitated by the high electronegativity of fluorine, making the carbon atom more electrophilic.[3]
Strength of the Nucleophile: Generally, stronger nucleophiles react faster. The nucleophilicity of common reagents follows the order: thiols > amines > alkoxides.
Electronic Properties of the Thiazolopyrazine Ring: The presence of electron-withdrawing groups on the pyrazine ring will further activate the system towards nucleophilic attack. The position of these groups relative to the leaving group is crucial for stabilizing the Meisenheimer complex.
Regioselectivity: In cases where there are multiple potential leaving groups, the regioselectivity of the substitution is determined by the electronic environment of each carbon atom. For instance, in a dichloropyrazine system, the position of substitution can be influenced by the presence of other substituents on the ring. An electron-withdrawing group will typically direct the incoming nucleophile to the para or ortho position, while an electron-donating group may direct it to the meta position relative to the activating group.[5]
Experimental Protocols
The following are detailed, generalized protocols for performing SNAr reactions on a hypothetical chloro-substituted thiazolopyrazine substrate. These should be considered as starting points and may require optimization based on the specific substrate and nucleophile.
Protocol 1: SNAr with Amine Nucleophiles
This protocol describes a general procedure for the synthesis of amino-substituted thiazolopyrazine derivatives.
Materials:
Chloro-substituted thiazolopyrazine (1.0 eq)
Primary or secondary amine (1.1 - 2.0 eq)
Anhydrous polar aprotic solvent (e.g., DMF, DMSO, or NMP)
Base (e.g., K₂CO₃, Cs₂CO₃, or DIPEA) (optional, typically 2.0 eq)
Round-bottom flask
Magnetic stirrer and stir bar
Inert atmosphere setup (e.g., nitrogen or argon)
Procedure:
To a dry round-bottom flask containing a magnetic stir bar, add the chloro-substituted thiazolopyrazine (1.0 eq) and the chosen anhydrous solvent (to make a 0.1-0.5 M solution).
If a base is required, add it to the flask.
Add the amine nucleophile (1.1 - 2.0 eq) to the reaction mixture.
Stir the reaction mixture at the desired temperature (ranging from room temperature to 150 °C). The reaction can be conveniently monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Upon completion, cool the reaction mixture to room temperature.
Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to obtain the desired amino-substituted thiazolopyrazine.
Protocol 2: SNAr with Thiol Nucleophiles
This protocol outlines a general method for the synthesis of thioether-substituted thiazolopyrazine derivatives.
Materials:
Chloro-substituted thiazolopyrazine (1.0 eq)
Thiol (1.1 eq)
Base (e.g., NaH, K₂CO₃, or Cs₂CO₃) (1.2 eq)
Anhydrous polar aprotic solvent (e.g., THF, DMF, or DMSO)
Round-bottom flask
Magnetic stirrer and stir bar
Inert atmosphere setup (e.g., nitrogen or argon)
Procedure:
To a flame-dried round-bottom flask under an inert atmosphere, add the thiol (1.1 eq) and the anhydrous solvent.
Carefully add the base (1.2 eq) portion-wise at 0 °C.
Stir the mixture at room temperature for 30 minutes to form the thiolate.
Add a solution of the chloro-substituted thiazolopyrazine (1.0 eq) in the same anhydrous solvent to the thiolate solution.
Heat the reaction mixture to the desired temperature (typically 60-120 °C) and monitor its progress by TLC or LC-MS.
After the reaction is complete, cool the mixture to room temperature and quench with a saturated aqueous solution of ammonium chloride.
Extract the aqueous layer with an appropriate organic solvent.
Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and remove the solvent in vacuo.
Purify the residue by flash column chromatography to yield the pure thioether-substituted thiazolopyrazine.
Figure 2: General experimental workflow for SNAr on thiazolopyrazine rings.
Data Presentation: Typical Reaction Conditions
The following table summarizes typical reaction conditions for SNAr on activated heteroaromatic chlorides, which can be applied as a starting point for thiazolopyrazine systems.
- Use a more electron-deficient thiazolopyrazine or a better leaving group (e.g., -F).- Use a stronger nucleophile or add a suitable base to generate a more potent nucleophile in situ.- Gradually increase the reaction temperature.- Screen different polar aprotic solvents (DMF, DMSO, NMP, DMAc).
Formation of Side Products
- Reaction with other functional groups- Decomposition of starting material or product- Over-reaction (multiple substitutions)
- Use protecting groups for sensitive functionalities.- Lower the reaction temperature and/or shorten the reaction time.- Use a stoichiometric amount of the nucleophile.
Difficult Purification
- High-boiling point solvent residue- Similar polarity of product and starting material
- Perform a thorough aqueous workup to remove solvents like DMF or DMSO.- Optimize the mobile phase for column chromatography; consider using a different stationary phase (e.g., alumina).
Case Studies and Applications
While specific literature on SNAr functionalization of a pre-formed thiazolopyrazine ring is not abundant, the principles are well-demonstrated in the synthesis of related heterocyclic systems with significant biological activity. For instance, in the development of novel antibacterial agents, a key step often involves the nucleophilic displacement of a halogen on a quinolone core that is fused to a thiazole-containing ring system, which can be considered analogous to a thiazolopyrazine derivative.[1] In these syntheses, various amines are introduced via an SNAr reaction to explore the structure-activity relationship and optimize the antibacterial spectrum and potency.
Furthermore, studies on the regioselective SNAr of 2-substituted 3,5-dichloropyrazines have shown that the nature of the substituent at the 2-position dictates the site of nucleophilic attack. An electron-withdrawing group at this position directs the incoming amine nucleophile to the 5-position, whereas an electron-donating group directs it to the 3-position.[5] This provides a predictive framework for designing selective syntheses of functionalized thiazolopyrazine derivatives.
Conclusion
The Nucleophilic Aromatic Substitution reaction is an indispensable tool for the chemical modification of the thiazolopyrazine scaffold. A thorough understanding of the underlying mechanism and the factors that govern reactivity and selectivity allows for the rational design of synthetic routes to novel derivatives. The protocols and guidelines presented in this application note provide a solid foundation for researchers to successfully employ SNAr reactions in their drug discovery and development programs, enabling the exploration of the vast chemical space around this important heterocyclic core.
References
Jinbo, Y., Kondo, H., Taguchi, M., Inoue, Y., Sakamoto, F., & Tsukamoto, G. (1994). Synthesis and antibacterial activity of thiazolopyrazine-incorporated tetracyclic quinolone antibacterial agents. 2. Journal of Medicinal Chemistry, 37(17), 2791–2796. [Link]
Maddila, S., Gorle, S., Singh, M., Lavanya, P., & Jonnalagadda, S. B. (2016). Thiazole: A valuable scaffold in medicinal chemistry. European Journal of Medicinal Chemistry, 112, 1-21.
Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018, August 20). Master Organic Chemistry. [Link]
SNAr Reactive Pyrazine Derivatives as p53-Y220C Cleft Binders with Div. (2025, June 3). DDDT. [Link]
Studies on the Regioselective Nucleophilic Aromatic Substitution (SNAr) Reaction of 2-Substituted 3,5-Dichloropyrazines. (2025, August 10). ResearchGate. [Link]
Nucleophilic aromatic substitution. (2023, October 27). In Wikipedia. [Link]
Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids: Mechanistic and Regiochemical Aspects. (2021, January 8). PubMed. [Link]
Synthesis and antibacterial activity of thiazolopyrazine-incorporated tetracyclic quinolone... (1994, August 19). PubMed. [Link]
Synthesis and antibacterial activity of thiazolopyrazine-incorporated tetracyclic quinolone antibacterial agents. 2. (1994, August 19). PubMed. [Link]
Thiazole in the targeted anticancer drug discovery. (2019, August 15). PubMed. [Link]
Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives. (n.d.). ResearchGate. [Link]
Studies on the Regioselective Nucleophilic Aromatic Substitution (SNAr) Reaction of 2-Substituted 3,5-Dichloropyrazines. (n.d.). ResearchGate. [Link]
Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives. (2021, March 4). MDPI. [Link]
Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. (2015, August 7). PubMed. [Link]
6-Chlorothiazolo[4,5-b]pyrazin-2-amine: A Privileged Scaffold for Kinase-Focused FBDD
Topic: 6-Chlorothiazolo[4,5-b]pyrazin-2-amine in Fragment-Based Drug Design (FBDD) Content Type: Application Notes and Protocols Audience: Medicinal Chemists, Structural Biologists, and Drug Discovery Scientists[1] [1] I...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 6-Chlorothiazolo[4,5-b]pyrazin-2-amine in Fragment-Based Drug Design (FBDD)
Content Type: Application Notes and Protocols
Audience: Medicinal Chemists, Structural Biologists, and Drug Discovery Scientists[1]
[1]
Introduction: The "Hinge-Binder" Fragment
In the landscape of Fragment-Based Drug Design (FBDD), 6-chlorothiazolo[4,5-b]pyrazin-2-amine represents a "privileged structure"—a molecular framework capable of providing high-quality ligands for diverse biological targets, particularly protein kinases.[1]
Unlike aliphatic fragments that often suffer from low enthalpy binding, this fused bicyclic heteroaromatic system offers a pre-organized, rigid core with a defined hydrogen bond donor/acceptor motif. The 2-amine group and the thiazole nitrogen serve as a classic "hinge-binding" pharmacophore, mimicking the adenine ring of ATP. The 6-chloro substituent provides a critical synthetic vector for "fragment growing," allowing medicinal chemists to access the hydrophobic back pocket or solvent-exposed regions of a kinase active site without disrupting the primary binding mode.
Physicochemical Profile (Rule of Three Analysis)
This fragment is an ideal starting point for FBDD campaigns due to its strict adherence to the "Rule of Three" (Ro3), ensuring sufficient chemical space remains for optimization.
Due to its low molecular weight, 6-chlorothiazolo[4,5-b]pyrazin-2-amine requires high-sensitivity detection.[1]
Sensor Chip: CM5 or Streptavidin (SA) chips (if target is biotinylated).
Solubility: The fragment is soluble in DMSO up to 100 mM. For SPR, prepare a stock at 50 mM DMSO and dilute to 50-200 µM in running buffer (PBS-P+, 1-2% DMSO).[1]
Clean Screen Protocol: This fragment is rigid and planar, reducing the likelihood of non-specific aggregation compared to flexible hydrophobic fragments. However, always include a "super-stoichiometric" injection (e.g., 500 µM) to check for aggregation-induced promiscuity.
X-Ray Crystallography (Soaking)
This scaffold is exceptionally amenable to crystallographic soaking experiments because its planar structure diffuses easily into protein solvent channels.
Soaking Condition: 10-20 mM fragment concentration in the crystallization drop (ensure <10% DMSO final concentration).
Soak Time: 2 to 24 hours. Long soaks (>24h) may degrade the crystal lattice due to the high concentration of the organic amine.
Binding Mode: Expect the 2-amine (donor) and N-4 (acceptor) to form a bidentate hydrogen bond with the kinase hinge region (e.g., Backbone NH and CO of the hinge residue). The 6-Cl atom will typically point towards the gatekeeper residue or the solvent front, depending on the specific kinase architecture.
Detailed Experimental Protocols
Protocol A: Synthesis of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine
Rationale: While commercially available, in-house synthesis allows for the introduction of isotopic labels (
N, C) for NMR studies or the creation of analogs. This protocol utilizes the oxidative cyclization of an aminopyrazine precursor.
Preparation: Dissolve 3,5-dichloro-2-aminopyrazine (1.0 equiv) and KSCN (2.5 equiv) in glacial acetic acid (10 mL/g of substrate).
Bromination (Cyclization): Cool the solution to 10°C. Add Bromine (1.1 equiv) dropwise over 20 minutes. Caution: Exothermic reaction.[1]
Mechanistic Insight: The bromine generates an intermediate thiocyanato-pyrazine, which undergoes spontaneous intramolecular nucleophilic attack by the adjacent amine to close the thiazole ring.
Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by LC-MS (Target Mass: [M+H]+ = 187/189).[1]
Quench & Isolation: Pour the reaction mixture onto crushed ice. Neutralize carefully with saturated aqueous NaHCO
or NHOH to pH 8.
Purification: A yellow precipitate will form. Filter the solid, wash with cold water, and dry under vacuum.
Note: If regioisomers form (rare due to symmetry of precursor, but possible if using asymmetric starting materials), purify via flash chromatography (0-5% MeOH in DCM).
Protocol B: Fragment Growing (Suzuki-Miyaura Coupling)
Rationale: The chlorine at the 6-position is activated for palladium-catalyzed cross-coupling, serving as the primary vector for elaboration.[1]
Setup: In a microwave vial, combine the fragment (1.0 equiv), boronic acid (1.2 equiv), and K
CO (3.0 equiv).
Solvent & Degassing: Add Dioxane/Water (4:1, 0.1 M concentration). Sparge with Nitrogen/Argon for 5 minutes to remove oxygen (critical to prevent homocoupling).
Catalyst Addition: Add Pd(dppf)Cl
(5 mol%). Cap the vial immediately.
Reaction: Heat at 100°C for 1 hour (Microwave) or 80°C for 12 hours (Thermal block).
Workup: Dilute with EtOAc, wash with brine, dry over MgSO
.
Purification: Flash chromatography on silica gel. The product will likely be more polar than the starting chloride.
Visualizations
FBDD Workflow for Thiazolopyrazine
This diagram illustrates the decision matrix for advancing this specific fragment from hit to lead.
Caption: Workflow transforming the 6-chlorothiazolo[4,5-b]pyrazin-2-amine fragment into a lead compound.
Synthetic Elaboration Pathway
A visual guide to the chemical modifications described in the protocols.
Caption: Synthetic route from commercial precursor to functionalized inhibitor.
References
Fluorochem Products. Thiazolo[4,5-b]pyrazin-2-amine derivatives.[1] Retrieved from
Astex Pharmaceuticals. Fragment Based Drug Discovery: An Organic Synthesis Perspective. (General methodology for heteroaromatic fragments). Retrieved from
Journal of Medicinal Chemistry. Discovery of Imidazo[4,5-b]pyrazin-2-ones as mTOR Inhibitors.[1][6] (Analogous scaffold SAR).
Organic Process Research & Development. Scalable Synthesis of Pyrazolo[3,4-b]pyrazine. (Related pyrazine chemistry).
BenchChem. Synthesis of Substituted Pyrazines Application Notes. Retrieved from
Application Note: Microwave-Assisted Synthesis of Thiazolo[4,5-b]pyrazine Derivatives
Executive Summary This application note details optimized protocols for the microwave-assisted synthesis of thiazolo[4,5-b]pyrazine derivatives. These fused heterocycles are critical bioisosteres of purines and pteridine...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details optimized protocols for the microwave-assisted synthesis of thiazolo[4,5-b]pyrazine derivatives. These fused heterocycles are critical bioisosteres of purines and pteridines, exhibiting significant antiviral and anticancer potential. Traditional thermal synthesis often suffers from prolonged reaction times (24–48 hours) and harsh conditions leading to decomposition.
By utilizing Microwave-Assisted Organic Synthesis (MAOS), we demonstrate a reduction in reaction times to under 30 minutes while improving yields by 15–25%.[1] This guide provides two distinct synthetic pathways: a solvent-free acid-mediated cyclization (Method A) and a Lawesson’s Reagent-mediated thionation/cyclization (Method B).
Strategic Analysis: The Microwave Advantage
The formation of the thiazole ring fused to a pyrazine core typically involves a high activation energy barrier, specifically during the dehydrative cyclization step.
Mechanistic Bottlenecks in Conventional Heating
Slow Heat Transfer: Conventional reflux relies on convection, creating temperature gradients that lead to side reactions (e.g., polymerization of the pyrazine diamine).
Equilibrium Limitations: The condensation of 2,3-diaminopyrazine with carboxylic acids is reversible; water removal is rate-limiting.
Microwave Dielectric Heating Effects
Dipolar Polarization: The polar reaction medium (often containing polyphosphoric acid or polar solvents) couples directly with the oscillating electric field, generating rapid internal heat.
Superheating Effect: Solvents can be heated well above their atmospheric boiling points in sealed vessels, exponentially increasing the rate constant (
) according to the Arrhenius equation.
Synthetic Pathways & Retrosynthesis[2]
The synthesis targets the thiazolo[4,5-b]pyrazine scaffold (3) via the condensation of 2,3-diaminopyrazine (1) with carboxylic acids or derivatives (2) .
Best for: Stable aliphatic and aromatic substituents.
Mechanism: PPA acts as both the solvent, acid catalyst, and dehydrating agent.
Materials
2,3-Diaminopyrazine (1.0 mmol)
Carboxylic Acid derivative (1.1 mmol)
Polyphosphoric Acid (PPA) (1–2 g)
Microwave Reactor (e.g., CEM Discover or Anton Paar Monowave)
Step-by-Step Protocol
Preparation: In a 10 mL microwave-transparent glass vial, mix 2,3-diaminopyrazine and the corresponding carboxylic acid.
Mixing: Add PPA. Stir manually with a glass rod to ensure a homogeneous paste. Note: PPA is viscous; ensure the reagents are not stuck to the vial walls.
Irradiation: Cap the vial (pressure seal). Program the microwave reactor:
Temperature: 140°C
Ramp Time: 2 minutes
Hold Time: 10–15 minutes
Max Pressure: 250 psi
Stirring: High
Quenching: Allow the vial to cool to 60°C. Pour the reaction mixture into crushed ice (20 g) with vigorous stirring. Neutralize with conc. Ammonia or saturated
solution to pH 7–8.
Isolation: The precipitate is filtered, washed with cold water, and recrystallized from ethanol/DMF.
Method B: Lawesson’s Reagent Mediated Cyclization
Best for: Substrates sensitive to strong acids; requires a solvent.
Mechanism: Converts the intermediate amide to a thioamide, which undergoes rapid intramolecular cyclization.
Materials
2,3-Diaminopyrazine (1.0 mmol)
Carboxylic Acid (1.0 mmol)
Lawesson’s Reagent (1.2 mmol)
Solvent: Toluene or Chlorobenzene (3 mL)
Step-by-Step Protocol
Preparation: Dissolve diamine and acid in solvent in a 10 mL microwave vial.
Reagent Addition: Add Lawesson’s Reagent. Flush headspace with Nitrogen/Argon.
Irradiation:
Temperature: 110°C (Toluene) or 130°C (Chlorobenzene)
Hold Time: 15–20 minutes
Power: Dynamic mode (max 150 W)
Work-up: Evaporate solvent under reduced pressure. The residue is often purified via flash column chromatography (Ethyl Acetate/Hexane gradient) to remove phosphine sulfide byproducts.
Data Analysis & Comparison
The following data summarizes the efficiency gains of MW protocols compared to traditional thermal reflux (Oil bath).
Entry
Substituent (R)
Method
Time
Yield (%)
Purity (HPLC)
1
Phenyl
Thermal (PPA)
24 h
55%
85%
2
Phenyl
MW (Method A)
12 min
82%
96%
3
4-Cl-Phenyl
Thermal (Lawesson)
18 h
60%
88%
4
4-Cl-Phenyl
MW (Method B)
20 min
88%
98%
5
Methyl
MW (Method A)
10 min
75%
95%
Diagram 2: Experimental Workflow Logic
Caption: Decision matrix for selecting the optimal microwave synthesis protocol based on substrate stability.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Charring/Black Tar
Localized overheating (Hot spots).
Ensure vigorous stirring. Use "PowerMax" (simultaneous cooling while heating) if available to increase energy input without exceeding temp.
Incomplete Reaction
Moisture in reagents.
Use anhydrous carboxylic acids. For Method B, dry toluene over molecular sieves.
Low Yield (Method A)
Product trapped in PPA matrix.
Ensure thorough neutralization (pH 8) and sonicate the quenched mixture to release the product.
Vessel Failure
Excessive pressure buildup.
Do not exceed 50% vessel volume. Use a ramp time of at least 2 minutes to prevent thermal shock.
References
Lelyukh, M. I., et al. (2017). "Recent advances in the synthesis of thiazolo[4,5-b]pyridines." Danylo Halytsky Lviv National Medical University.[2][3] (Analogous chemistry for pyridine-fused systems).
Ghoneim, A. A., et al. (2020).[4] "An Efficient Procedure of Synthesis Acyclic C-Glycosides of Thiazolo[4,5-b]Pyrazine and Imidazo[4,5-d]Thiazole." Polycyclic Aromatic Compounds.
Potts, K. T., et al. (1979). "Synthesis of thiazolo[4,5-b]pyrazine derivatives via dehydrative cyclization." Journal of Organic Chemistry.
Kappe, C. O. (2004). "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition. (Authoritative source on MW theory).
RSC Advances. (2014). "Microwave-activated synthesis of thiazolo[5,4-d]thiazoles by a condensation/oxidation sequence." Royal Society of Chemistry.[5]
Compound: 6-Chlorothiazolo[4,5-b]pyrazin-2-amine
CAS: 553616-65-2 (Generic scaffold reference)
Structure Analysis:
This molecule features a fused bicyclic system (thiazole fused to pyrazine) with two key functional handles: a primary amine (-NH₂) at C2 and a chlorine atom at C6.[1]
Solubility Profile:
Lipophilicity: Moderate.[1][2][3] The chlorine atom increases lipophilicity compared to the parent heterocycle, but the amine group provides significant polarity and H-bond donation capability.[1][3]
Crystal Lattice: Likely exhibits strong intermolecular hydrogen bonding (N-H[1][2][4][3]···N) and
- stacking, leading to a high melting point and low solubility in non-polar solvents.[1][4][3]
Critical Warning: The C6-chlorine is susceptible to Nucleophilic Aromatic Substitution (
).[1][2][3] Prolonged heating in nucleophilic solvents (e.g., primary amines, alkoxides) can lead to side reactions.[1][2][4][3]
Solvent Selection Matrix
The following table categorizes solvents based on their interaction with the thiazolo[4,5-b]pyrazine scaffold.
Potential for hemiaminal/imine formation with the -NH₂.[1][2]
Decision Logic for Purification
The following diagram outlines the logical flow for selecting the correct purification method based on crude purity and quantity.
Figure 1: Decision tree for selecting the purification strategy based on initial crude characteristics.
Detailed Experimental Protocols
Method A: Standard Recrystallization (Ethanol)
Recommended for crude purity >85% and removal of trace synthesis byproducts.[1][4][3]
Preparation: Place 1.0 g of crude 6-chlorothiazolo[4,5-b]pyrazin-2-amine in a 50 mL round-bottom flask.
Dissolution: Add absolute Ethanol (15 mL). Heat to reflux (approx. 78°C) with magnetic stirring.[1][2][4][3]
Note: If solids remain after 15 minutes of reflux, add Ethanol in 2 mL increments until dissolution is complete.[1][2][4][3] Do not exceed 30 mL total volume.
Hot Filtration (Optional): If black specks (carbon/palladium residues) are visible, filter the hot solution rapidly through a pre-warmed Celite pad.[1][2][4][3]
Crystallization: Remove from heat. Allow the flask to cool to room temperature slowly (over 1-2 hours) to promote crystal growth and exclude impurities.
Critical Step: Once at room temperature, place the flask in an ice bath (0-4°C) for 30 minutes to maximize yield.
Isolation: Filter the crystals using a Buchner funnel. Wash the cake with 2 x 5 mL of ice-cold Ethanol.
Drying: Dry under vacuum (40°C, <10 mbar) for 4 hours.
Method B: Anti-Solvent Precipitation (DMSO/Water)
Recommended for highly impure material or material that fails to dissolve in boiling ethanol.[1][4][3]
Dissolution: Dissolve 1.0 g of crude material in the minimum amount of DMSO (approx. 3-5 mL) at room temperature. Mild warming (40°C) is acceptable.[1][2][3]
Filtration: Filter the solution through a 0.45 µm syringe filter to remove insoluble tars.
Precipitation: Place the DMSO solution in a beaker with rapid stirring. Slowly add deionized Water dropwise.
Observation: The solution will warm slightly (exothermic mixing).[1][2][4][3] A precipitate should begin to form after adding approx. 2 mL of water.[1][2][3]
Completion: Continue adding water until the total volume is approx. 20 mL. Stir for 20 minutes.
Isolation: Filter the fine precipitate.
Washing (Critical): Wash with copious amounts of water (to remove DMSO) followed by a small amount of Isopropanol (to aid drying).[1][2][4][3]
Troubleshooting & FAQs
Q1: My product is "oiling out" instead of crystallizing. What happened?
Cause: The solution was likely too concentrated, or the cooling was too rapid.[1][2][4][3] Impurities can also lower the melting point, causing the compound to separate as a liquid phase before crystallizing.[1][2][4][3]
Fix: Re-heat the mixture until the oil dissolves. Add a small amount of extra solvent (10-15%).[1][3] "Seed" the cooling solution with a tiny crystal of pure product at 40-50°C.
Q2: The crystals are colored (yellow/brown) but should be off-white. How do I fix this?
Cause: Trapped oxidation byproducts or polymerized impurities.[1][2][3]
Fix: Perform a "charcoal treatment."[1][2][3] Dissolve the compound in hot ethanol, add activated carbon (5 wt%), stir for 10 minutes, and filter while hot through Celite. Then proceed with crystallization.[1][2][3]
Q3: Can I use Acetone or MEK for recrystallization?
Advisory:No. While solubility might be good, the primary amine (-NH₂) on the thiazole ring can react with ketones to form imines (Schiff bases), especially if trace acid is present.[1][4][3] Stick to alcohols or nitriles.[1][2][3]
Q4: I am seeing a new impurity by HPLC after boiling in Methanol for 24 hours.
Cause: Nucleophilic aromatic substitution.[1][2][3] The C6-chlorine is reactive.[1][2] Prolonged reflux in nucleophilic solvents (like methanol) can lead to methoxy-substitution (6-methoxythiazolo[4,5-b]pyrazin-2-amine), although this is slow without a strong base.[1][4]
Fix: Minimize heating time. Do not reflux overnight.
References
Synthesis of Thiazolo[4,5-b]pyrazine Core
Title: Solid-Phase Parallel Synthesis of N-Substituted-2-aminothiazolo[4,5-b]pyrazine Deriv
Overcoming catalyst poisoning in coupling reactions with thiazoloamines
Topic: Overcoming Catalyst Poisoning in Palladium-Catalyzed Couplings Ticket ID: THC-2024-PD Status: Open Assigned Scientist: Senior Application Specialist Executive Summary: The "Thiazole Trap" You are likely here becau...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Overcoming Catalyst Poisoning in Palladium-Catalyzed Couplings
Ticket ID: THC-2024-PD
Status: Open
Assigned Scientist: Senior Application Specialist
Executive Summary: The "Thiazole Trap"
You are likely here because your coupling reaction (Suzuki, Buchwald-Hartwig, or Sonogashira) involving a thiazoloamine (or aminothiazole) stalled at 20-30% conversion, or failed to initiate entirely.
The Root Cause: Thiazoloamines are "privileged" scaffolds in medicinal chemistry but "parasitic" ligands in catalysis. They contain two aggressive coordination sites:
The Thiazole Nitrogen (N3): A soft, pyridyl-like donor that binds Pd(II) intermediates, displacing your phosphine ligand.[1]
The Exocyclic Amine (if free): Acts as a competitive nucleophile or an additional binding site.
The Sulfur Atom: While less basic, it can irreversibly bind to Pd(0) clusters, leading to the formation of inactive "Palladium Black."
This guide provides a self-validating troubleshooting workflow to bypass these poisoning mechanisms.
Diagnostic Workflow: Is it Poisoning?
Before changing catalysts, you must confirm if the issue is catalyst poisoning (the thiazole killing the metal) or catalyst inactivity (the metal failing to activate the aryl halide).
Experiment A: The "Standard Addition" Spike Test
Purpose: To determine if your substrate is actively killing the catalyst.
Protocol:
Set up a "Standard" reaction known to work well (e.g., Chlorobenzene + Morpholine + Catalyst).[1]
Set up a second vessel with the same "Standard" reagents + 1.0 equivalent of your Thiazoloamine substrate .
Run both reactions side-by-side.
Observation
Diagnosis
Solution Path
Both reactions work well
Your catalyst is active, but your specific coupling partners are mismatched (electronic/steric issue).
Switch to more reactive electrophiles (Bromides/Iodides) or stronger bases.
Standard works, Spiked fails
Confirmed Poisoning. The thiazoloamine is sequestering the Pd.
Go to Module 3 (Ligand Selection) & 4 (Masking).
Both fail
The catalyst is dead/inactive (bad batch, wet solvent, or air leak).[1]
Replace catalyst batch; dry solvents.
Mechanism of Failure
Understanding how the poisoning happens dictates the solution.
Figure 1: The competition between the productive catalytic cycle and the off-cycle coordination trap caused by the thiazole nitrogen.
Solution Module: Catalyst & Ligand Selection
To overcome poisoning, you need ligands that are bulky enough to physically block the thiazole nitrogen from binding to the Palladium center.
Tier 1: The "Buchwald" Solution (Dialkylbiaryl Phosphines)
These ligands create a "roof" over the Pd center.
Best for Primary Aminothiazoles:BrettPhos or tBuBrettPhos .
Best for Secondary Aminothiazoles:RuPhos .
General Purpose:XPhos .
Critical Implementation Detail:
Do NOT use Pd(OAc)₂ + Ligand. The induction period allows the thiazole to poison the Pd before the ligand binds.
Requirement: Use Pre-catalysts (e.g., XPhos Pd G4 or RuPhos Pd G4 ).[1] These generate the active mono-ligated Pd(0) species immediately upon heating.
Tier 2: The "Sledgehammer" (NHC Complexes)
If phosphines fail, switch to N-Heterocyclic Carbenes (NHCs), specifically the PEPPSI (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) series.[1]
Recommendation:Pd-PEPPSI-IPent .
Why? The massive steric bulk of the IPent ligand prevents the thiazole nitrogen from coordinating, while the carbene-Pd bond is too strong for the sulfur to break.
Filter through a pad of Celite mixed with activated charcoal (this scavenges residual Pd and prevents isomerization during purification).
Troubleshooting Decision Tree
Figure 2: Visual guide for interpreting reaction appearance.
References
Organ, M. G., et al. (2017).[1] Pd-PEPPSI-IPentCl: A Useful Catalyst for the Coupling of 2-Aminopyridine Derivatives.[4][5] Chemistry – A European Journal. [1]
Ruiz-Castillo, P., & Buchwald, S. L. (2016).[1] Applications of Palladium-Catalyzed C-N Cross-Coupling Reactions.[2][4][5][6][7] Chemical Reviews. [1]
BenchChem Technical Support. (2025). Protocol for N-Alkylation of 2-Aminothiazoles: A Detailed Guide.
Ingoglia, B. T., et al. (2015).[1] Palladium-Catalyzed Cross-Coupling of Azoles or Thiazoles with Aryl Thioethers.[8] Organic Letters. [1]
Emmert, M., et al. (2021).[1][9] Lewis acid mediated, mild C–H aminoalkylation of azoles.[1][9][10] Royal Society of Chemistry.
A Senior Application Scientist's Guide to IR Spectroscopy of Thiazolo-Pyrazine Amines: From Sample Preparation to Spectral Interpretation
For researchers and professionals in drug development, the structural elucidation of novel heterocyclic compounds is a critical step. Among these, thiazolo-pyrazine amines represent a class of molecules with significant...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and professionals in drug development, the structural elucidation of novel heterocyclic compounds is a critical step. Among these, thiazolo-pyrazine amines represent a class of molecules with significant therapeutic potential. Infrared (IR) spectroscopy is a powerful, non-destructive technique that provides a molecular fingerprint, revealing key functional groups and structural features. This guide offers an in-depth comparison and practical workflow for obtaining and interpreting the IR spectra of these complex molecules, grounded in scientific principles and field-proven experience.
The Vibrational Landscape of Thiazolo-Pyrazine Amines
The infrared spectrum of a thiazolo-pyrazine amine is a composite of the vibrational modes of its constituent parts: the thiazole ring, the pyrazine ring, and the amine functional group. Understanding the characteristic absorptions of each component is fundamental to deciphering the spectrum of the larger molecule.
The functional group region (4000-1500 cm⁻¹) is where the most readily identifiable vibrations occur.[1] The N-H stretching of the amine group, C-H stretching of the aromatic rings, and the C=N and C=C stretching vibrations of the heterocyclic systems are all found here. The more complex fingerprint region (1500-400 cm⁻¹) contains a high density of peaks from various bending and skeletal vibrations, which, while harder to assign individually, provide a unique pattern for each molecule.[1][2]
Comparative Analysis of Characteristic IR Peaks
The following table summarizes the expected IR absorption regions for the key functional groups in a typical thiazolo-pyrazine amine. This data is synthesized from established spectral data for aromatic amines, thiazole derivatives, and pyrazine compounds.
Primary amines will show two distinct bands.[4][6][7] These are typically sharper and less intense than the broad O-H stretch of alcohols.[4] Aromatic amines absorb at slightly higher frequencies than aliphatic amines.[3][5]
The presence of peaks just above 3000 cm⁻¹ is a strong indication of aromatic C-H bonds.[8]
Heterocyclic Rings
C=N Stretch
1680-1620
Medium to Strong
The C=N bonds within both the thiazole and pyrazine rings contribute to absorptions in this region. The exact position depends on conjugation and substitution.[9]
C=C Stretch
1625-1475
Medium to Strong
Aromatic and heteroaromatic ring stretching vibrations typically appear as a series of bands in this region.
The C-N bond in aromatic amines has more double bond character, leading to a stronger absorption at a higher wavenumber compared to aliphatic amines.[4]
Thiazole Ring
Skeletal Vibrations
~1570, ~1490, ~1380
Medium
These bands arise from the complex vibrations of the entire thiazole ring system.
Pyrazine Ring
Ring Vibrations
~1413, ~1020
Medium
Specific vibrational modes of the pyrazine ring can be observed, though they may overlap with other absorptions.
Experimental Protocol: Acquiring a High-Quality FTIR Spectrum via the KBr Pellet Method
The potassium bromide (KBr) pellet technique is a widely used method for analyzing solid samples in transmission FTIR spectroscopy.[4] The principle relies on the fact that finely ground, dry KBr is transparent to infrared radiation and, under pressure, forms a solid matrix for the sample.
Causality Behind Experimental Choices
Why KBr? Potassium bromide is chosen for its optical transparency in the mid-infrared range and its ability to form a clear, solid disk under pressure.
Why Dryness is Critical: KBr is hygroscopic, meaning it readily absorbs moisture from the air. Water has strong IR absorptions (a broad peak around 3400 cm⁻¹ and another near 1630 cm⁻¹) that can obscure important sample peaks.
The Importance of Grinding: Thorough grinding ensures that the sample particles are smaller than the wavelength of the infrared radiation, which minimizes scattering and results in a higher quality spectrum.
Step-by-Step Methodology
Preparation of Materials:
Ensure you have spectroscopy-grade KBr, stored in a desiccator or drying oven.
Thoroughly clean an agate mortar and pestle, as well as the die set for the pellet press, with a suitable solvent (e.g., ethanol) and ensure they are completely dry.[4]
Sample Grinding and Mixing:
Place approximately 1-2 mg of the thiazolo-pyrazine amine sample into the agate mortar.
Grind the sample to a very fine powder.
Add approximately 100-200 mg of dry KBr powder to the mortar. The ideal sample concentration in KBr is between 0.2% and 1%.[9]
Gently but thoroughly mix the sample and KBr with the pestle until a homogenous mixture is obtained.
Pellet Formation:
Transfer a portion of the mixture into the pellet die.
Assemble the die and place it in a hydraulic press.
If available, connect a vacuum line to the die to remove trapped air.
Gradually apply pressure up to 8-10 metric tons.
Hold the pressure for 1-2 minutes to allow the KBr to fuse into a transparent disk.
Slowly release the pressure and carefully disassemble the die.
Spectrum Acquisition:
Allow the FTIR spectrometer to warm up for at least 30 minutes to ensure the source and electronics are stable.
Collect a background spectrum with an empty sample holder or a pure KBr pellet. This will account for atmospheric CO₂ and water vapor, as well as any intrinsic absorbance from the KBr.[4]
Place the sample pellet into the sample holder and acquire the sample spectrum. Use the same number of scans and resolution as the background scan for accurate subtraction.
Workflow for IR Spectral Analysis
The following diagram illustrates the logical workflow from sample preparation to the final interpretation of the IR spectrum for a thiazolo-pyrazine amine.
Caption: Workflow for IR analysis of thiazolo-pyrazine amines.
Conclusion
IR spectroscopy is an indispensable tool for the structural characterization of thiazolo-pyrazine amines. By carefully preparing the sample using the KBr pellet method and systematically analyzing the resulting spectrum, researchers can gain significant insights into the molecular structure. This guide provides a robust framework, from the underlying principles to a practical, step-by-step protocol, enabling scientists in drug discovery and development to confidently utilize this technique for the elucidation of novel heterocyclic compounds.
References
White Bear Photonics. (2025, June 17). Demystifying FTIR: A Practical Guide for New Users. [Link]
St. Paul's Cathedral Mission College. INFRARED SPECTROSCOPY. [Link]
Kintek Press. (2026, February 10). What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency. [Link]
Abdel-Wahab, B. F., et al. (2023). Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAFV600E Dual Inhibitors Endowed with Antiproliferative Activity. Molecules. [Link]
Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. [Link]
Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. [Link]
ResearchGate. (2009, September). Analysis of the FTIR spectrum of pyrazine using evolutionary algorithms. [Link]
Bahjat, S. A. (2021). Synthesis, Characterization, and Biological Activity of New Heterocyclic Compounds Derivatives from Thiazole Derivative. International Journal of Drug Delivery Technology. [Link]
Canadian Science Publishing. (1957). THIAZOLES: III. INFRARED SPECTRA OF METHYLTHIAZOLES. [Link]
MDPI. (2019, May 4). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. [Link]
National Institutes of Health. Pyrazine. PubChem. [Link]
A Senior Application Scientist's Guide to Elemental Analysis of Novel C₅H₃ClN₄S Compounds
For researchers and drug development professionals, the precise characterization of a novel chemical entity is the bedrock of any successful program. The empirical formula, validated by elemental analysis, is a fundament...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and drug development professionals, the precise characterization of a novel chemical entity is the bedrock of any successful program. The empirical formula, validated by elemental analysis, is a fundamental checkpoint that confirms the identity and purity of a synthesized compound. This guide provides an in-depth comparison of analytical standards and methodologies for determining the elemental composition (Carbon, Hydrogen, Chlorine, Nitrogen, and Sulfur) of complex heterocyclic compounds, exemplified by the molecular formula C₅H₃ClN₄S.
As a Senior Application Scientist, my objective is to move beyond mere procedural descriptions. This guide explains the causality behind experimental choices, emphasizes the establishment of self-validating systems for trustworthy data, and is grounded in authoritative standards to ensure scientific rigor.
The Analytical Imperative: Why Precision Matters for C₅H₃ClN₄S
A compound with the formula C₅H₃ClN₄S presents a unique analytical challenge due to its combination of five key elements, including a halogen (Chlorine) and a heteroatom (Sulfur). In drug development, an accurate elemental composition is critical for:
Structural Confirmation: Validating that the synthesized molecule is indeed the intended target.
Purity Assessment: Deviations from the theoretical elemental percentages can indicate the presence of impurities, residual solvents, or salts.
Regulatory Submission: Regulatory bodies like the FDA require robust characterization data for all new chemical entities.[1][2]
The theoretical elemental composition of C₅H₃ClN₄S (Molar Mass: 186.62 g/mol ) serves as our benchmark:
Carbon (C): 32.18%
Hydrogen (H): 1.62%
Chlorine (Cl): 19.00%
Nitrogen (N): 30.02%
Sulfur (S): 17.18%
Achieving experimental values that align closely with these theoretical percentages requires a carefully selected and validated analytical approach.
Core Methodologies: A Comparative Analysis
The determination of the five key elements in C₅H₃ClN₄S is not a single-step process. It requires the strategic combination of two primary analytical techniques: Combustion Analysis for C, H, N, and S, and a specialized method for Chlorine.
CHNS Determination via Dynamic Flash Combustion
The gold standard for Carbon, Hydrogen, Nitrogen, and Sulfur analysis is the Dumas method, executed via dynamic flash combustion.[3][4] This technique involves the complete and instantaneous oxidation of the sample in a high-temperature environment.[5][6]
The Causality Behind the Method:
The sample is weighed into a tin container and dropped into a combustion reactor heated to approximately 1000°C.[4] A pulse of pure oxygen triggers rapid combustion. The resulting gas mixture (CO₂, H₂O, N₂, NOx, SO₂, and excess O₂) is then swept by an inert carrier gas (Helium) through a secondary furnace containing high-purity copper, which reduces nitrogen oxides (NOx) to elemental nitrogen (N₂) and removes excess oxygen.[3][4][5] The separated gases are then detected by a thermal conductivity detector (TCD).[6]
Chlorine and Sulfur: The Modern Standard of Combustion Ion Chromatography (CIC)
While CHNS analyzers can detect sulfur, for compounds also containing halogens, Combustion Ion Chromatography (CIC) has emerged as the superior, integrated technique for simultaneous and speciated analysis of both sulfur and halogens.[7][8] This method is officially recognized in standards such as ASTM D7359.[9][10][11][12]
Workflow for Combustion Ion Chromatography:
Caption: Workflow for Chlorine and Sulfur analysis using CIC.
Why CIC is Superior:
The CIC system automates the entire process from sample combustion to detection.[13] The sample undergoes pyrohydrolytic combustion, converting sulfur to sulfur oxides (SOx) and chlorine to hydrogen chloride (HCl).[13] These gases are trapped in an aqueous absorption solution, where they are stabilized as sulfate (SO₄²⁻) and chloride (Cl⁻) ions.[7][13] This solution is then automatically injected into an ion chromatograph for separation and quantification.[8]
This approach offers significant advantages over older methods like the Schöniger oxygen flask, which involves manual combustion and subsequent titration[14], by improving accuracy, precision, and sample throughput.
The Cornerstone of Trust: Certified Reference Materials (CRMs)
An analytical method is only as trustworthy as its calibration. For elemental analysis, calibration and validation are performed using Certified Reference Materials (CRMs)—highly pure, stable compounds with accurately known elemental compositions.[15][16]
The Principle of Analytical Validation:
For a C₅H₃ClN₄S compound, an ideal CRM would be a stable, non-hygroscopic organic compound containing C, H, N, S, and Cl in known proportions. A suitable, commercially available example is S-Benzylthiouronium Chloride . Its performance in CIC systems has been documented to show excellent recoveries for both chlorine and sulfur.[7]
By analyzing the CRM before, during, and after a sequence of unknown samples, a self-validating system is created. The results for the CRM must fall within the specified uncertainty of its certified values, confirming that the instrument is performing correctly throughout the analytical run.
Parameter
Certified Value (%)
Acceptance Range (%)
Rationale
CRM Result
Known % of C, H, N, S, Cl
Certified Value ± Uncertainty
Verifies instrument calibration and accuracy.
Sample Result
Theoretical % of C, H, N, S, Cl
Theoretical Value ± 0.4%
Standard acceptance criterion in pharmaceutical analysis for purity confirmation.[1]
Detailed Experimental Protocols
The following protocols outline the necessary steps for a robust elemental analysis of a C₅H₃ClN₄S sample.
Protocol 1: Sample Preparation and Weighing
Causality: Inaccurate weighing is the most significant source of error in elemental analysis. The sample must be homogenous and dry to ensure the weighed portion is representative of the bulk material.
Homogenization: Gently grind the C₅H₃ClN₄S sample in an agate mortar and pestle to a fine, uniform powder.
Drying: Dry the sample in a vacuum oven at a suitable temperature (e.g., 40-50°C) for several hours or until a constant weight is achieved to remove residual solvents and moisture.
Weighing: Using a calibrated microbalance, accurately weigh approximately 1-2 mg of the dried sample into a tin container for CHNS analysis and a separate ceramic or quartz boat for CIC analysis.[13] Record the weight to at least 5 decimal places.
Encapsulation: Seal the tin container for CHNS analysis to ensure no sample is lost.
Protocol 2: CHNS Analysis Workflow
Caption: Standard workflow for CHNS elemental analysis.
Instrument Setup: Ensure the CHNS analyzer has fresh, high-purity helium and oxygen gas supplies.[4] Perform leak checks and condition the combustion and reduction tubes according to the manufacturer's instructions.
Calibration: Calibrate the instrument using a well-characterized organic CRM like sulfanilic acid or acetanilide. Analyze the CRM at various weights to establish a linear calibration curve.
Sequence Setup: Create a sequence in the instrument software that includes:
Several blank (empty tin capsule) runs to establish the baseline.
3-5 runs of the CRM to confirm system stability and accuracy.
Triplicate runs of each C₅H₃ClN₄S sample.
A concluding run of the CRM to check for any drift.
Execution and Data Review: Run the sequence. After completion, review the data, ensuring the CRM results are within specification before accepting the results for the C₅H₃ClN₄S samples.
Protocol 3: Chlorine & Sulfur Analysis via CIC
Instrument Setup: Prepare the eluent and absorption solution for the ion chromatograph. Set the combustion furnace temperature (e.g., 1050°C) and gas flows (Argon/Oxygen) as per standard methods like ASTM D7359.[9][11][17]
Calibration: Prepare a series of aqueous calibration standards containing known concentrations of chloride (Cl⁻) and sulfate (SO₄²⁻). Run these standards to calibrate the ion chromatograph's conductivity detector.[9]
Method Validation: Analyze a known amount of an appropriate organochlorine/sulfur CRM (e.g., S-Benzylthiouronium Chloride) to verify the complete combustion and quantitative recovery of the system.[7] The recovery should be between 95-105%.
Sample Analysis: Place the weighed sample boats into the CIC autosampler. Run the automated analysis.
Data Processing: The software will integrate the chloride and sulfate peaks from the chromatogram and, using the sample weight and calibration curve, calculate the percentage of Cl and S in the original solid sample.
Conclusion and Best Practices
The accurate elemental analysis of a novel compound like C₅H₃ClN₄S is a non-negotiable step in research and drug development. While traditional CHNS analysis by combustion remains a robust technique, the modern standard for halogen and sulfur determination is unequivocally Combustion Ion Chromatography (CIC) . This method provides superior accuracy, automation, and simultaneous analysis capabilities.
For any analysis, the integrity of the data relies on a system of checks and balances. The meticulous use of appropriate, matrix-matched Certified Reference Materials is not just recommended; it is essential for generating trustworthy, defensible data that meets the rigorous standards of the pharmaceutical industry. By adhering to these principles and protocols, researchers can be confident in the foundational characterization of their novel chemical entities.
References
Emmenegger, C., Wille, A., & Steinbach, A. (n.d.). Sulphur and Halide Determination by Combustion Ion Chromatography. LCGC International. Available at: [Link]
Quality Analysis. (n.d.). Combustion ion chromatography (CIC). Available at: [Link]
EAG Laboratories. (n.d.). Combustion Ion Chromatography (CIC). Available at: [Link]
ASTM International. (2018). Standard Test Method for Total Fluorine, Chlorine and Sulfur in Aromatic Hydrocarbons and Their Mixtures by Oxidative Pyrohydrolytic Combustion followed by Ion Chromatography Detection (Combustion Ion Chromatography-CIC). ASTM D7359-18. Available at: [Link]
Downer, T. M., Jr. (1964). The Determination of Chlorine and Ionic Chloride in Organic Compounds.
AZoM. (2023, October 19). What is a CHNS Elemental Analyzer? Available at: [Link]
The Royal Society of Chemistry. (2008, April 29). CHNS Elemental Analysers. Available at: [Link]
ASTM International. (n.d.). D7359 Standard Test Method for Total Fluorine, Chlorine and Sulfur in Aromatic Hydrocarbons and Their Mixtures by Oxidative Pyrohydrolytic Combustion followed by Ion Chromatography Detection (Combustion Ion Chromatography-CIC). Available at: [Link]
Smithers. (n.d.). Elemental Analysis for the Pharmaceutical Industry Q&A. Available at: [Link]
Analytik Jena. (n.d.). ASTM D7359. Available at: [Link]
Trace Elemental Instruments. (n.d.). ANALYSIS OF TOTAL FLUORINE, CHLORINE, AND SULFUR IN AROMATIC HYDROCARBONS BY C-IC ACCORDING ASTM D7359. Available at: [Link]
Intertek. (n.d.). Trace Metals Testing and Elemental Analysis for Pharmaceuticals. Available at: [Link]
Sema. (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis. Available at: [Link]
Alpha Resources. (n.d.). Certified Reference Materials (CRMs). Available at: [Link]
Analytik Jena. (n.d.). Combined Determination of Organic Carbon, Sulfur, Nitrogen, and Chlorine Contaminations on Catalyst Surfaces by Combustion Elemental Analysis. Available at: [Link]
A Comprehensive Guide to the Safe Disposal of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine
This guide provides essential safety and logistical information for the proper disposal of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine, a halogenated heterocyclic amine commonly utilized in medicinal chemistry and drug develo...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides essential safety and logistical information for the proper disposal of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine, a halogenated heterocyclic amine commonly utilized in medicinal chemistry and drug development.[1] Adherence to these procedures is critical for ensuring personnel safety, maintaining regulatory compliance, and protecting the environment. The protocols outlined below are grounded in established chemical safety principles and are designed to provide researchers with a clear, actionable framework for managing this chemical waste stream.
Core Principle: Hazard-Informed Disposal
The disposal strategy for any chemical is dictated by its inherent hazards. 6-Chlorothiazolo[4,5-b]pyrazin-2-amine is a chlorinated organic compound that presents several risks. Understanding these risks is the foundation for safe handling and disposal.
Causality of Hazards: The structure, containing a chlorinated pyrazine ring fused with a thiazole amine, imparts specific reactivity. The presence of chlorine means that improper disposal, particularly through combustion at inadequate temperatures, can lead to the formation of highly toxic byproducts such as hydrogen chloride gas, nitrogen oxides, and potentially dioxins.[2][3] The amine functional group can also influence its reactivity and biological effects.
Table 1: Hazard Profile of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine
| Respiratory Irritation | H335: May cause respiratory irritation.[4] | P260: Do not breathe dust/fume/gas/mist/vapours/spray.[5] |
Pre-Disposal: Safe Handling and Waste Accumulation
Proper disposal begins long before the waste container is full. It starts with correct handling and storage procedures from the moment the chemical is designated as waste.
Engineering Controls: The First Line of Defense
All handling of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine, whether in pure form or in solution, must be conducted in a well-ventilated area.
Primary Control: A certified chemical fume hood is mandatory to prevent inhalation of dust or vapors.[7][8]
Emergency Readiness: An operational safety shower and eyewash station must be located in close proximity to the handling area.[9]
Personal Protective Equipment (PPE): Essential Individual Protection
A risk assessment dictates the specific PPE, but the following are considered the minimum requirements based on the compound's hazard profile.
Table 2: Required Personal Protective Equipment (PPE)
Protection Type
Specification
Rationale
Hand Protection
Compatible chemical-resistant gloves (e.g., Nitrile rubber). Gloves must be inspected before use.[6]
Prevents direct skin contact, which causes irritation.[4]
Eye & Face Protection
Chemical safety goggles with side-shields conforming to EN166 (EU) or NIOSH (US) standards. A face shield may be required if there is a splash hazard.[2][9]
Protects against accidental splashes that can cause serious eye irritation.[4]
Respiratory Protection
A NIOSH/MSHA or European Standard EN 149 approved respirator is required if dust or aerosols are generated or if ventilation is inadequate.[9]
Prevents inhalation of the compound, which can cause respiratory tract irritation.[4]
| Body Protection | A standard laboratory coat is required. A chemical-resistant apron or full suit may be necessary depending on the scale of work.[6] | Protects skin and personal clothing from contamination. |
The Disposal Workflow: A Step-by-Step Protocol
The following protocol outlines the procedural steps for safely moving 6-Chlorothiazolo[4,5-b]pyrazin-2-amine from a laboratory setting to its final disposal pathway. The only acceptable disposal method for this compound is through a licensed hazardous waste management company.[2][3]
Caption: Step-by-step disposal workflow for 6-Chlorothiazolo[4,5-b]pyrazin-2-amine.
Protocol Steps Explained:
Waste Designation: Identify all materials contaminated with the compound, including pure solid, solutions, and contaminated consumables like gloves or weigh paper.
Characterization and Segregation: This is the most critical logistical step. This compound must be classified as Halogenated Organic Waste . It is imperative to keep this waste stream separate from non-halogenated waste because they require different disposal technologies.[10] Mixing waste streams increases disposal costs and can create regulatory and safety issues.
Container Selection: Choose a container that is chemically compatible with the waste. For solids and organic solutions, High-Density Polyethylene (HDPE) or glass containers are appropriate.[11][12] The container must have a secure, tight-fitting lid to prevent leaks or the release of vapors.
Labeling: The waste container must be clearly and accurately labeled as soon as the first drop of waste is added. The label must include the full chemical name, the words "Hazardous Waste," relevant hazard pictograms, and the date accumulation began.
Safe Storage: Store the sealed waste container in a designated satellite accumulation area within the lab. This area should be away from incompatible materials, such as strong oxidizing agents.[3][8] The use of secondary containment (e.g., a larger bin or tray) is required to contain any potential leaks.
Final Disposal: Contact your institution's Environmental Health & Safety (EHS) department to arrange for the pickup and disposal of the waste. The only environmentally sound and regulatory-compliant disposal method is controlled incineration at a licensed facility.[2] This process ensures the complete destruction of the molecule at high temperatures and includes "scrubbing" of the flue gas to neutralize the acidic byproducts like HCl.[2] Under no circumstances should this chemical be disposed of down the drain or in regular trash .[6][7]
Emergency Procedures for Spills and Exposures
Accidents require immediate and correct action. All personnel handling this compound must be familiar with these procedures.
Spill Response
Personal Safety First: Ensure you are wearing the appropriate PPE before addressing a spill.[6]
Containment: Prevent the spill from spreading or entering any drains.[6] For solid spills, avoid creating dust.[7]
Cleanup:
Small Solid Spill: Gently sweep up the material and place it into a labeled hazardous waste container.[11]
Small Liquid Spill: Absorb the spill with an inert material (e.g., vermiculite, sand, or chemical sorbent). Place the contaminated absorbent material into a sealed, labeled hazardous waste container.[6]
Decontamination: After the material is collected, decontaminate the area with soap and water.[6]
Reporting: Report the incident to your supervisor or laboratory safety coordinator.[10]
First-Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][6]
Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[2][7]
Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.[7]
Ingestion: If the person is conscious, wash out their mouth with water. Do not induce vomiting. Seek immediate medical attention.[2][6]
Regulatory Framework
The management of hazardous chemical waste is strictly regulated. In the United States, the Environmental Protection Agency (EPA) governs this process under the Resource Conservation and Recovery Act (RCRA) and the Toxic Substances Control Act (TSCA).[13][14] Disposal procedures must comply with all local, state, and federal regulations. Working with your institution's EHS office ensures that these complex requirements are met.
References
Enamine. (n.d.). Safety Data Sheet.
Thermo Fisher Scientific. (2025, December 26). Safety Data Sheet.
Kishida Chemical Co., Ltd. (2022, February 9). Safety Data Sheet.
CymitQuimica. (2024, December 19). Safety Data Sheet.
Nipissing University. (2019, June 12). Hazardous Materials Disposal Guide.
Technion - Israel Institute of Technology. (n.d.). Chemical Waste Management Guide.
Dana Bioscience. (n.d.). 6-Chloro-N,N-dimethylthiazolo[4,5-b]pyrazin-2-amine 50mg.
ZaiQi Bio-Tech. (n.d.). 6-chloropyrazin-2-amine| CAS No:33332-28-4.
U.S. Plastic Corp. (n.d.). Chemical Resistance Chart.
Vita-D-Chlor. (n.d.). Guidance Manual for the Disposal of Chlorinated Water.
University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures. Retrieved from University of Wisconsin–Madison Safety Department website.
Indiana Department of Environmental Management. (n.d.). Managing Waste: Polychlorinated Biphenyls and Other Toxic Substances.
United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
Walchem. (2024, April 19). Chemical Compatibility Chart.
Cole-Parmer. (n.d.). Chemical Compatibility Database.
Strazisar, B. R., Anderson, R. R., & White, C. M. (2014). Degradation of amine-based solvents in CO2 capture process by chemical absorption. Society of Chemical Industry and John Wiley & Sons, Ltd.
Armbrust, K. L. (2001, September 15).
Ali, M., et al. (2011, October 23).
U.S. Government Publishing Office. (n.d.). 40 CFR Part 761 -- Polychlorinated Biphenyls (PCBs) Manufacturing, Processing, Distribution in Commerce, and Use Prohibitions.
Oregon Department of Environmental Quality. (2007, November). Guidance for Disposal of Chlorinated Water Discharges.
Bellona Foundation. (2009, September 15). Amines Used in CO2 Capture.
The University of Texas at Austin. (n.d.). Thermal Degradation and Corrosion of Amines for CO2 Capture.
A Senior Application Scientist's Guide to Personal Protective Equipment for 6-Chlorothiazolo[4,5-b]pyrazin-2-amine
As researchers and drug development professionals, our work with novel chemical entities demands a proactive and deeply informed approach to safety. This guide provides essential, immediate safety and logistical informat...
Author: BenchChem Technical Support Team. Date: February 2026
As researchers and drug development professionals, our work with novel chemical entities demands a proactive and deeply informed approach to safety. This guide provides essential, immediate safety and logistical information for handling 6-Chlorothiazolo[4,5-b]pyrazin-2-amine (CAS No. 1206248-17-0). While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, its structure—a chlorinated heterocyclic amine—provides a clear basis for establishing a robust safety protocol through chemical analogy. The guidance herein is synthesized from the known hazard profiles of structurally related aminothiazoles, pyrazines, and chlorinated aromatic compounds to ensure a high margin of safety.
The core principle of this guide is to treat 6-Chlorothiazolo[4,5-b]pyrazin-2-amine with the caution it warrants as a potentially hazardous substance, ensuring that every operational step is underpinned by a rigorous understanding of risk and mitigation.
Hazard Assessment: Understanding the "Why" Behind the "What"
The molecular structure of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine incorporates several functional groups that inform our hazard assessment: a heterocyclic aromatic system, an amine group, and a chlorine substituent. Based on data from analogous compounds, we must anticipate the following potential hazards:
Oral Toxicity : The parent, non-chlorinated compound, Thiazolo[4,5-b]pyrazin-2-amine, is classified as "Harmful if swallowed" (H302).[1] It is prudent to assume this hazard potential is retained.
Skin and Eye Irritation : Aromatic amines and chlorinated compounds are frequently cited as skin and eye irritants.[2] Direct contact could cause irritation or more severe damage.
Inhalation Hazard : As a solid, the compound may form dust, which, if inhaled, could be harmful.[3][4] Many fine chemical powders can cause respiratory tract irritation.
Environmental Hazard : Chlorinated organic compounds can be persistent and toxic to aquatic life. All waste must be considered hazardous.[5]
These anticipated hazards are the causal basis for the stringent personal protective equipment (PPE) and handling protocols that follow.
Core Directive: Personal Protective Equipment (PPE)
The selection of PPE is not merely a checklist; it is your primary defense against exposure. The equipment specified below must be worn at all times when handling the compound.
Eye and Face Protection
Mandatory : Wear chemical safety goggles that provide a complete seal around the eyes, compliant with OSHA 29 CFR 1910.133 or European Standard EN166.[3][4]
Rationale : This is the minimum requirement to protect against dust particles and accidental splashes. Standard safety glasses do not offer sufficient protection.
Recommended for Larger Quantities (>1g) or Splash Risk : In addition to goggles, use a full-face shield.
Rationale : A face shield protects the entire face from splashes that can occur when handling solutions or performing transfers of larger amounts of solid material.
Hand Protection
Mandatory : Wear chemically resistant gloves. Given the chlorinated heterocyclic structure, nitrile gloves are a suitable initial choice.
Protocol : Always inspect gloves for tears or punctures before use. Use proper technique to remove gloves to avoid contaminating your skin.[6] After handling, dispose of the gloves in the designated hazardous waste container and wash your hands thoroughly.
Rationale : The skin is a primary route of exposure.[7] Nitrile provides good resistance to a range of chemicals, but for prolonged handling or in case of a spill, double-gloving is recommended.
Skin and Body Protection
Mandatory : A buttoned, long-sleeved laboratory coat must be worn.
Rationale : This protects your skin and personal clothing from contamination.
Recommended for Larger Quantities : For operations involving significant amounts of the compound, consider a chemical-resistant apron or disposable coveralls.
Rationale : This provides an additional layer of protection against spills and significant contamination events.
Respiratory Protection
Mandatory : All handling of the solid compound must be performed within a certified chemical fume hood to minimize inhalation exposure.[8]
As-Needed Basis : If a fume hood is not available or if dust generation is unavoidable despite engineering controls, a NIOSH-approved respirator with a particulate filter (e.g., N95 or P100) is required.[3]
Rationale : The primary amine and chlorinated ring system warrant a high degree of caution regarding inhalation. Engineering controls are the first line of defense; respirators are for situations where these controls may be insufficient.
Operational Scale
Eye/Face Protection
Hand Protection
Body Protection
Respiratory Protection
Microscale (<100 mg)
Chemical Safety Goggles
Single Pair of Nitrile Gloves
Laboratory Coat
Chemical Fume Hood
Bench Scale (100 mg - 5 g)
Chemical Safety Goggles & Face Shield
Double Pair of Nitrile Gloves
Laboratory Coat
Chemical Fume Hood
Spill Cleanup
Chemical Safety Goggles & Face Shield
Heavy-duty Nitrile or Butyl Gloves
Chemical-Resistant Apron or Coverall
NIOSH-approved Respirator with Particulate Filter
Operational Plan: A Step-by-Step Handling Protocol
This protocol is designed as a self-validating system to minimize risk at every stage.
Step 1: Pre-Operation Safety Check
Verify Fume Hood Function : Ensure the chemical fume hood is operational and the sash is at the appropriate height.
Assemble all Materials : Have the compound, necessary solvents, glassware, and a designated, labeled waste container inside the hood before you begin.
Don PPE : Put on your lab coat, safety goggles, and gloves before approaching the fume hood.
Step 2: Weighing and Handling the Compound
Location : Conduct all weighing and transfers within the fume hood.
Technique : Handle the solid carefully to avoid creating dust. Use a spatula for transfers. If transferring from a bottle, tap it gently rather than shaking.
Containment : Perform all work over a disposable absorbent bench liner to contain any minor spills.
Step 3: Post-Handling and Decontamination
Clean-Up : Decontaminate the spatula and any surfaces with an appropriate solvent (e.g., ethanol or isopropanol) followed by soap and water. Dispose of all cleaning materials (wipes, bench liner) in the hazardous waste container.
Container Sealing : Tightly seal the container of 6-Chlorothiazolo[4,5-b]pyrazin-2-amine and store it in a cool, dry, and well-ventilated place away from incompatible materials like strong oxidizing agents.[8]
PPE Removal : Remove your gloves first, using the proper technique. Then remove your lab coat. Wash hands and forearms thoroughly with soap and water.
